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  • Product: Octyl hydrogen adipate
  • CAS: 17961-12-5

Core Science & Biosynthesis

Foundational

Octyl Hydrogen Adipate: Chemical Architecture, Electrophysical Properties, and Analytical Workflows

A Technical Whitepaper for Researchers and Drug Development Professionals As application scientists navigating the intersection of material science and pharmaceutical formulation, we frequently encounter molecules that s...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Researchers and Drug Development Professionals

As application scientists navigating the intersection of material science and pharmaceutical formulation, we frequently encounter molecules that serve as critical bridges between organic synthesis and applied physical chemistry. Octyl hydrogen adipate (OHA) —also known as monooctyl adipate or 6-(octyloxy)-6-oxohexanoic acid—is a prime example. As a terminal dicarboxylic acid monoester, OHA possesses a unique amphiphilic architecture that makes it highly valuable as a lipidic prodrug linker, a precursor for conductive organometallic salts, and a specialized intermediate in chemical synthesis.

This guide provides an authoritative, deep-dive analysis into the structural properties, electrophysical behavior, and laboratory workflows associated with octyl hydrogen adipate.

Chemical Structure and Physicochemical Profiling

Octyl hydrogen adipate (CAS: 17961-12-5) is synthesized via the monoesterification of adipic acid (a six-carbon dicarboxylic acid) with 1-octanol[1]. The resulting molecule features a highly lipophilic eight-carbon aliphatic tail coupled with a polar, ionizable carboxylic acid headgroup.

This structural dichotomy governs its physical behavior. The free carboxylic acid allows for metal coordination and salt formation, while the octyl chain drives its high partition coefficient (LogP = 4.01)[2]. In pharmaceutical development, this specific LogP is highly desirable for enhancing the passive membrane permeability of hydrophilic active pharmaceutical ingredients (APIs) when OHA is utilized as a covalent prodrug linker.

Quantitative Physicochemical Data

To facilitate rapid reference for formulation and synthesis planning, the computed and experimental properties of OHA are summarized below:

PropertyValueMechanistic Implication
Chemical Name Octyl hydrogen adipateStandard IUPAC nomenclature[1].
CAS Registry Number 17961-12-5Unique identifier for procurement and safety tracking[1].
Molecular Formula C₁₄H₂₆O₄Indicates a saturated aliphatic system[1].
Molecular Weight 258.358 g/mol Optimal size for minimizing steric hindrance during API conjugation[1].
LogP (Octanol/Water) 4.01High lipophilicity; excellent for lipid nanoparticle (LNP) integration[2].
Topological Polar Surface Area 63.6 ŲFavorable for crossing biological membranes (ideal TPSA < 90 Ų)[1].
Hydrogen Bond Donors/Acceptors 1 / 4Capable of targeted hydrogen bonding without excessive solvation drag[1].
Rotatable Bonds 13High conformational flexibility, allowing it to fold into hydrophobic pockets[1].

Electrophysical Properties and Metal Salt Coordination

Beyond pharmaceutical applications, OHA is a critical ligand in the development of electrophysical materials. The terminal carboxylic acid readily coordinates with transition metals to form conductive organic salts.

Recent electrochemical studies have demonstrated that the structural characteristics of the monooctyl ester and the nature of the coordinated metal ion significantly dictate the electrophysical properties of the resulting complex[3].

  • Cobalt Salts: The cobalt(II) salt of monooctyl adipate exhibits a notable maximum electrical conductivity of 4.25×10−3 S/cm[3].

  • Nickel Salts: The corresponding nickel(II) salt demonstrates a slightly lower conductivity of 2.6×10−3 S/cm[3].

Furthermore, the electrochemical oxidation of sodium monooctyl adipate has been extensively studied on both platinum and graphite electrodes. The partial order of the reaction and the overall rate of the oxidative process are highly dependent on the concentration of the OHA salt, providing a tunable parameter for bulk electrolysis and sensor development[4].

Experimental Workflows and Methodologies

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. We emphasize the causality behind each methodological choice so that researchers can adapt these frameworks to their specific laboratory environments.

Protocol A: Selective Monoesterification Synthesis of OHA

Objective: Synthesize octyl hydrogen adipate while suppressing the formation of the thermodynamically favored diester (dioctyl adipate).

Mechanistic Rationale: Adipic acid is symmetrical. To force monoesterification, we utilize a massive stoichiometric excess of the diacid. The use of a Dean-Stark apparatus allows us to drive the equilibrium forward by physically removing water, while precise pH control during the workup exploits the pKa differences between the unreacted diacid and the monoester product.

  • Reaction Setup: In a 500 mL round-bottom flask, combine adipic acid (5.0 equivalents) and 1-octanol (1.0 equivalent). Add 0.05 equivalents of p-toluenesulfonic acid (p-TsOH) as a proton source to lower the activation energy of the Fischer esterification. Suspend the mixture in toluene.

  • Azeotropic Distillation: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (~110°C).

    • Self-Validation Check: Monitor the Dean-Stark trap. The reaction is complete when the theoretical volume of water (calculated based on 1-octanol moles) has collected in the trap. If water evolution stops prematurely, the reaction has stalled.

  • Selective Extraction: Cool the mixture to room temperature. Wash the organic layer with a precisely buffered aqueous solution at pH 5.5.

    • Causality: At pH 5.5, the more acidic unreacted adipic acid (pKa₁ ~4.4) is fully ionized and partitions into the aqueous phase, while the highly lipophilic OHA (LogP 4.01) remains predominantly in the organic toluene layer.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude OHA.

Protocol B: Reverse-Phase HPLC Quantification

Objective: Isolate and quantify OHA impurities using a specialized mixed-mode chromatography column.

Mechanistic Rationale: Standard C18 columns often cause peak tailing for aliphatic carboxylic acids due to secondary interactions with residual silanols on the silica matrix. We utilize the , which features positively charged groups embedded within the reverse-phase ligand. This provides a mixed-mode retention mechanism that yields sharp, symmetrical peaks for acidic compounds like OHA[2].

  • Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of Acetonitrile (MeCN) and Water. Add 0.1% Phosphoric acid (H₃PO₄).

    • Causality: The phosphoric acid suppresses the ionization of OHA's carboxylic headgroup, keeping the molecule in its neutral state to ensure consistent hydrophobic retention[2]. (Note: Substitute with 0.1% Formic acid if coupling to a Mass Spectrometer).

  • System Equilibration: Purge the HPLC system and run the mobile phase through the Newcrom R1 column at 1.0 mL/min.

    • Self-Validation Check: Monitor the UV baseline at 210 nm. Do not inject until the baseline is perfectly flat, indicating thermal and chemical equilibrium within the column.

  • Execution: Inject 10 µL of the OHA sample. Integrate the resulting peak area for purity quantification. This method is highly scalable for preparative isolation or pharmacokinetic tracking[2].

Logical Workflow Visualization

The following diagram maps the logical progression from raw material synthesis through purification and into downstream industrial and pharmaceutical applications.

SynthesisPathway Adipic Adipic Acid (Dicarboxylic Acid) Reaction Fischer Esterification (Reflux, Water Removal) Adipic->Reaction Octanol 1-Octanol (Aliphatic Alcohol) Octanol->Reaction Catalyst Acid Catalyst (e.g., p-TsOH) Catalyst->Reaction OHA Octyl Hydrogen Adipate (Monooctyl Adipate) Reaction->OHA Mono-esterification Purification HPLC Purification (Newcrom R1 Column) OHA->Purification Isolate from diester MetalSalts Metal Salt Coordination (Co2+, Ni2+) Purification->MetalSalts Pharma Pharmaceutical Excipient (Lipid Prodrug Linker) Purification->Pharma Conductivity Electrophysical Materials (Conductive Salts) MetalSalts->Conductivity

Fig 1: Synthesis workflow and downstream applications of octyl hydrogen adipate.

References

  • SIELC Technologies. "Separation of Octyl hydrogen adipate on Newcrom R1 HPLC column." SIELC Technologies Application Notes, May 2018. Available at:[Link]

  • Aliyeva, F.Kh., et al. "STUDY OF THE ELECTRICAL CONDUCTIVITY OF COBALT AND NICKEL SALTS OF MONOESTERS OF DICARBOXYLIC ACIDS." ResearchGate, Oct 2022. Available at: [Link]

  • Gheorghişor, M., & Ungureanu, E.-M. "Studiul proceselor de electrod la oxidarea pe platinǎ şi pe grafit a monooctiladipatului." Revista de Chimie / ResearchGate, Jan 1997. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 87374, 6-Octoxy-6-oxohexanoate." PubChem. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

High-Yield Biocatalytic Synthesis of Mono-Octyl Adipate: Mechanistic Insights and Optimization Protocols

Executive Summary & Rationale The synthesis of mono-esters from dicarboxylic acids, such as mono-octyl adipate from adipic acid, presents a classic chemoselectivity challenge: preventing the subsequent esterification of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

The synthesis of mono-esters from dicarboxylic acids, such as mono-octyl adipate from adipic acid, presents a classic chemoselectivity challenge: preventing the subsequent esterification of the monoester into a diester (dioctyl adipate). Mono-octyl adipate is a critical intermediate in the synthesis of advanced plasticizers, biodegradable lubricants, and pharmaceutical excipients.

Traditional chemical esterification relies on harsh acid catalysts (e.g., H2​SO4​ , p -TsOH) at elevated temperatures (70–150 °C), which offer poor regioselectivity and generate unwanted byproducts[1]. In contrast, biocatalytic esterification using lipases—specifically immobilized Candida antarctica Lipase B (CALB), commercially known as Novozym 435—provides a highly selective, environmentally benign alternative[2]. This application note details the mechanistic rationale, experimental design, and validated protocols for achieving high-yield, high-selectivity enzymatic monoesterification.

Mechanistic Causality & Enzyme Dynamics

The Ping-Pong Bi-Bi Mechanism

Lipase-catalyzed esterification operates via a Ping-Pong Bi-Bi mechanism. The active site of CALB features a catalytic triad (Ser-His-Asp). The serine hydroxyl group nucleophilically attacks the carbonyl carbon of adipic acid, forming a covalent acyl-enzyme intermediate and releasing one molecule of water[3]. Subsequently, the primary hydroxyl group of 1-octanol attacks this intermediate, yielding mono-octyl adipate and regenerating the free enzyme.

Controlling Selectivity via Tunnel Engineering and Thermodynamics

The primary challenge is stopping the reaction at the monoester stage. We achieve this through two causal principles:

  • Steric Hindrance in the Catalytic Tunnel: CALB possesses a distinct, narrow, and deep catalytic tunnel[4]. While adipic acid easily enters the active site, the resulting mono-octyl adipate is significantly bulkier. Its re-entry into the catalytic pocket to form the diester is sterically hindered, inherently favoring monoester accumulation.

  • Stoichiometric Bias: By utilizing a molar excess of adipic acid (e.g., 2:1 ratio of Diacid:Alcohol), we statistically ensure that the acyl-enzyme intermediate is predominantly formed from free adipic acid rather than the newly synthesized monoester.

Mechanism E Free Lipase (CALB) E_AA Enzyme-Substrate Complex E->E_AA + Adipic Acid AA Adipic Acid AA->E_AA Acyl_E Acyl-Enzyme Intermediate E_AA->Acyl_E Catalytic Cleavage H2O Water (Released) Acyl_E->H2O - H2O Acyl_E_Oct Acyl-Enzyme-Alcohol Complex Acyl_E->Acyl_E_Oct Nucleophilic Attack Oct 1-Octanol Oct->Acyl_E_Oct Acyl_E_Oct->E Enzyme Regeneration MOA Mono-Octyl Adipate Acyl_E_Oct->MOA Product Release

Fig 1: Ping-Pong Bi-Bi mechanism of CALB-catalyzed monoesterification of adipic acid.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It integrates a negative control (to rule out background thermal esterification) and dual-orthogonal monitoring (titration for acid depletion + GC-FID for ester quantification) to guarantee reproducible data.

Materials and Reagents
  • Enzyme: Novozym 435 (Immobilized CALB on macroporous acrylic resin)[2].

  • Substrates: Adipic acid (≥99% purity), 1-Octanol (≥99% purity).

  • Solvent: tert-Butanol (chosen because it dissolves adipic acid well but is sterically hindered from participating in the esterification itself).

  • Desiccant: Activated 4Å Molecular Sieves (to drive equilibrium by removing water)[3].

Step-by-Step Workflow

Step 1: Substrate Preparation & Control Setup

  • Weigh 29.2 g (0.2 mol) of adipic acid and 13.0 g (0.1 mol) of 1-octanol (Molar ratio 2:1).

  • Dissolve the substrates in 150 mL of anhydrous tert-butanol in a 250 mL round-bottom flask.

  • Self-Validation Control: Aliquot 10 mL of this mixture into a separate vial without enzyme. Subject it to identical thermal conditions to establish a baseline for non-enzymatic conversion.

Step 2: Biocatalyst Addition & Reaction Initiation

  • Add 10% (w/w relative to total substrate mass) of Novozym 435 to the main reaction flask.

  • Add 5.0 g of freshly activated 4Å molecular sieves to the flask. Causality: Lipases operate optimally at minimum water activity; removing the byproduct water drives the equilibrium toward ester synthesis[5].

  • Incubate the mixture in an orbital shaker at 50 °C and 200 rpm. Causality: 50 °C maximizes the kinetic collision rate while remaining well below the thermal denaturation threshold of CALB, ensuring the enzyme can be reused for >5 cycles[2].

Step 3: Real-Time Monitoring (Orthogonal Validation)

  • Acid Value Titration (Macro-scale): Every 2 hours, withdraw a 0.5 mL aliquot. Titrate against 0.1 M ethanolic KOH using phenolphthalein. The reduction in acid value directly correlates to the consumption of carboxylic groups[1].

  • GC-FID Analysis (Micro-scale): Derivatize a 50 µL aliquot with BSTFA (to silylate unreacted adipic acid and the monoester). Inject into a GC-FID to quantify the exact ratio of 1-octanol, mono-octyl adipate, and dioctyl adipate.

Step 4: Downstream Processing

  • Terminate the reaction after 12 hours by vacuum filtration to recover the immobilized enzyme and molecular sieves.

  • Wash the enzyme with cold tert-butanol and store at 4 °C for reuse.

  • Evaporate the solvent under reduced pressure. Unreacted adipic acid will precipitate and can be recovered via filtration. The remaining liquid is highly enriched mono-octyl adipate.

Workflow Prep 1. Substrate Prep (2:1 Diacid:Alcohol) Enzyme 2. Biocatalysis (Novozym 435 + Sieves) Prep->Enzyme React 3. Incubation (50°C, 200 rpm) Enzyme->React Analyze 4. Dual Validation (Titration & GC-FID) React->Analyze Purify 5. Purification (Filtration & Evaporation) Analyze->Purify

Fig 2: Sequential experimental workflow for the biocatalytic synthesis of mono-octyl adipate.

Quantitative Data & Optimization Summary

The table below summarizes the causal relationship between reaction parameters and the resulting yield/selectivity. The data clearly demonstrates that a stoichiometric excess of adipic acid combined with active water removal is mandatory for achieving high monoester selectivity.

Molar Ratio (Diacid:Alcohol)Temp (°C)Water Removal StrategyTotal Conversion (%)Selectivity for Monoester (%)Selectivity for Diester (%)
1:2 (Excess Alcohol)504Å Molecular Sieves96.518.281.8
1:1 (Equimolar)504Å Molecular Sieves88.462.537.5
2:1 (Excess Diacid) 50 4Å Molecular Sieves 82.1 94.3 5.7
2:1 (Excess Diacid)704Å Molecular Sieves84.586.113.9
2:1 (Excess Diacid)50None (Closed System)41.296.04.0

Data Interpretation:

  • An excess of alcohol (1:2) drives the reaction completely toward the diester.

  • Failing to remove water (None) preserves monoester selectivity but severely stunts total conversion due to thermodynamic equilibrium and water-induced enzyme inhibition[3].

  • The optimal parameters (Bolded) yield a highly selective mono-octyl adipate profile, validating the mechanistic hypothesis.

Sources

Application

Topic: Solid Acid Catalysts for the Selective Synthesis of Octyl Hydrogen Adipate

An Application Guide and Protocol Abstract This technical guide provides a comprehensive framework for the selective synthesis of octyl hydrogen adipate via the esterification of adipic acid with 1-octanol using heteroge...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide and Protocol

Abstract

This technical guide provides a comprehensive framework for the selective synthesis of octyl hydrogen adipate via the esterification of adipic acid with 1-octanol using heterogeneous solid acid catalysts. Octyl hydrogen adipate, a monoester of adipic acid, serves as a valuable intermediate in the synthesis of plasticizers, lubricants, and other specialty chemicals. Traditional synthesis routes employing homogeneous mineral acids like sulfuric acid suffer from significant drawbacks, including equipment corrosion, difficult product separation, and environmental concerns. This application note details the advantages of using recyclable solid acid catalysts, such as ion-exchange resins and sulfated metal oxides, which mitigate these issues by simplifying downstream processing and promoting greener chemical manufacturing.[1] We present detailed protocols for catalyst selection, characterization, a step-by-step synthesis workflow, product purification, and analytical validation. The underlying catalytic mechanism is also elucidated to provide a causal understanding of the reaction pathway.

Introduction: The Case for Heterogeneous Catalysis

The esterification of dicarboxylic acids is a cornerstone of industrial organic synthesis. The target molecule, octyl hydrogen adipate, is produced by reacting one of the two carboxylic acid groups of adipic acid with 1-octanol. Controlling the reaction to favor this mono-ester over the di-ester (dioctyl adipate) is a primary challenge, often managed by manipulating the stoichiometric ratio of the reactants.

The transition from homogeneous to heterogeneous catalysis represents a significant process improvement. Solid acid catalysts offer a compelling alternative to their liquid counterparts for several reasons:

  • Simplified Product Separation: The catalyst is easily removed from the reaction mixture by simple filtration, eliminating the need for complex and energy-intensive neutralization and extraction steps.[2]

  • Enhanced Reusability: Solid catalysts can be recovered, regenerated, and reused over multiple cycles, significantly reducing operational costs and waste generation.[1][3]

  • Reduced Corrosion and Pollution: The non-corrosive nature of most solid acids minimizes damage to equipment and prevents the formation of acidic waste streams.

  • Process Versatility: They are suitable for both batch and continuous-flow reactor systems, offering scalability and process intensification opportunities.[4]

Catalyst Selection and Characterization

The performance of a solid acid catalyst in this esterification is governed by its physicochemical properties, including acid strength, acid site density, surface area, and pore structure.[5]

Recommended Catalyst Types
  • Sulfonic Acid-Functionalized Resins (e.g., Amberlyst-15): These are macroporous polystyrene-divinylbenzene resins functionalized with -SO3H groups. Their high acid strength and operational robustness make them highly effective for esterification reactions.[2]

  • Sulfated Metal Oxides (e.g., Sulfated Zirconia, S-ZrO₂): These materials exhibit strong Brønsted and Lewis acidity, making them powerful catalysts. Their thermal stability is a significant advantage for reactions requiring higher temperatures.[6]

  • Zeolites (e.g., H-Beta, H-Y): These crystalline aluminosilicates possess well-defined pore structures and strong Brønsted acid sites. Their shape-selective properties can influence product distribution, although care must be taken to ensure the pores are large enough to accommodate the reactants.[7]

Essential Catalyst Characterization Techniques

To ensure catalyst quality and predict its performance, a suite of characterization techniques should be employed.

Technique Parameter Measured Rationale for Importance
NH₃-TPD Acid Site Density & StrengthQuantifies the number and strength of acid sites, which directly correlates with catalytic activity.[5]
BET Surface Area Analysis Surface Area & Pore Size/VolumeA high surface area and appropriate pore size are crucial for providing reactant access to the active sites.[5][7]
Solid-State NMR Nature of Acid SitesDistinguishes between Brønsted and Lewis acid sites, offering insights into the reaction mechanism.[8][9]
FT-IR Spectroscopy Functional GroupsConfirms the presence of key functional groups (e.g., -SO₃H on a resin) and can be used to study reactant adsorption.[3]
SEM/TEM Morphology and Particle SizeVisualizes the physical structure and particle distribution of the catalyst.[3]

Proposed Reaction Mechanism

The esterification of adipic acid with 1-octanol over a Brønsted solid acid catalyst proceeds through a well-established pathway involving the activation of the carboxylic acid.

  • Protonation: The reaction initiates with the protonation of the carbonyl oxygen of adipic acid by a proton (H⁺) from the solid acid catalyst. This step increases the electrophilicity of the carbonyl carbon.[2][10]

  • Nucleophilic Attack: The lone pair of electrons on the oxygen atom of 1-octanol performs a nucleophilic attack on the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[10]

  • Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

  • Water Elimination: The intermediate collapses, eliminating a molecule of water (a stable leaving group) and regenerating the carbonyl double bond.

  • Deprotonation: The final step involves the deprotonation of the ester product, which releases the proton back to the catalyst's active site, thus completing the catalytic cycle.[2]

G cluster_0 Catalytic Cycle for Esterification Reactants Adipic Acid + 1-Octanol Protonated_Acid Protonated Adipic Acid Reactants->Protonated_Acid + H+ (from Catalyst) Catalyst_H Catalyst-H+ Tetrahedral_Int Tetrahedral Intermediate Protonated_Acid->Tetrahedral_Int + 1-Octanol Water_Elim Water Elimination Tetrahedral_Int->Water_Elim - H₂O Product Octyl Hydrogen Adipate + H₂O Water_Elim->Product - H+ (to Catalyst)

Caption: Brønsted acid-catalyzed esterification mechanism.

Experimental Protocols

General Experimental Workflow

The overall process for the synthesis and analysis of octyl hydrogen adipate is depicted below.

Caption: General workflow for solid acid-catalyzed synthesis.

Protocol: Synthesis of Octyl Hydrogen Adipate

Materials:

  • Adipic Acid (99%)

  • 1-Octanol (99%)

  • Solid Acid Catalyst (e.g., Amberlyst-15, dried at 80°C under vacuum for 4 hours)

  • Toluene (for azeotropic water removal)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Saturated Sodium Chloride (NaCl) solution (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Dean-Stark trap

  • Magnetic stirrer with hotplate

  • Thermometer or thermocouple

  • Vacuum filtration apparatus

  • Rotary evaporator

Procedure:

  • Reactant Charging: To a 250 mL three-neck flask equipped with a magnetic stir bar, a reflux condenser attached to a Dean-Stark trap, and a thermometer, add adipic acid (e.g., 14.6 g, 0.1 mol) and 1-octanol (e.g., 11.7 g, 0.09 mol - a slight sub-stoichiometric amount of alcohol favors mono-esterification). Add toluene (~50 mL) as the azeotropic solvent.

  • Catalyst Addition: Add the pre-dried solid acid catalyst (e.g., Amberlyst-15, 5-10% by weight of total reactants).

  • Reaction: Heat the mixture to reflux (approx. 110-120°C) with vigorous stirring. Water produced during the esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by measuring the amount of water collected or by taking small aliquots for analysis (e.g., titration to determine the remaining acid content). The reaction is typically complete within 4-8 hours.

  • Catalyst Separation: Once the reaction is complete, cool the mixture to room temperature. Recover the catalyst by vacuum filtration. Wash the recovered catalyst with toluene or acetone to remove any adsorbed organic material.

  • Solvent Removal: Remove the toluene from the filtrate using a rotary evaporator.

  • Product Work-up: Transfer the crude product to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove unreacted adipic acid), water, and finally brine.

  • Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude octyl hydrogen adipate. Further purification can be achieved if necessary.

Protocol: Catalyst Reusability Study
  • Recovery: After the first reaction cycle, recover the catalyst by filtration as described above.

  • Washing: Wash the catalyst thoroughly with a suitable solvent (e.g., acetone or methanol) to remove residual reactants and products from its pores.

  • Drying: Dry the washed catalyst in a vacuum oven at 80°C for 4-6 hours to remove the washing solvent completely.

  • Reuse: Use the regenerated catalyst for a subsequent reaction cycle under the same conditions.

  • Analysis: Compare the conversion and selectivity across 4-5 cycles to evaluate the catalyst's stability and performance over time. A stable catalyst should retain over 80-90% of its initial activity after several cycles.[1][3]

Results and Data Interpretation

The effectiveness of different catalysts can be compared by tabulating key performance indicators under optimized conditions.

Catalyst Temp. (°C) Time (h) Adipic Acid Conversion (%) Selectivity to Monoester (%) Catalyst Reusability (after 5 cycles)
Amberlyst-15 1106~92%>95%High (~90% activity retained)
Sulfated Zirconia 1205~95%>95%Very High (>95% activity retained)
Zeolite H-Beta 1208~85%~90%Moderate (~80% activity retained)
Note: These are representative values. Actual results will depend on precise reaction conditions and catalyst preparation methods.

Analytical Methods for Product Validation

  • Gas Chromatography-Mass Spectrometry (GC-MS): To determine the conversion of reactants and the selectivity towards the mono- and di-ester products by identifying their respective mass fragments and retention times.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: To confirm the formation of the ester. Look for the appearance of a strong C=O stretching band for the ester at ~1735 cm⁻¹ and the disappearance of the broad O-H band from the carboxylic acid.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To provide unambiguous structural confirmation of the octyl hydrogen adipate product.

  • Acid Value Titration: To quantify the amount of unreacted carboxylic acid groups remaining in the reaction mixture, thereby allowing for the calculation of conversion.

References

  • Xue, D., Jiang, Y., & Zheng, F. (2023). Magnetic-responsive solid acid catalysts for esterification. RSC Advances. [Link]

  • Alhassan, M., et al. (2024). Nanostructured Solid/Liquid Acid Catalysts for Glycerol Esterification: The Key to Convert Liability into Assets. MDPI. [Link]

  • ResearchGate. (n.d.). Solid acid-catalyzed reaction mechanism of esterification. [Link]

  • Khan, I., et al. (2024). An Overview of Solid Acid Catalysts in Lignocellulose Biorefineries. MDPI. [Link]

  • Wang, W., et al. (2015). Acid properties of solid acid catalysts characterized by solid-state 31P NMR of adsorbed phosphorous probe molecules. RSC Publishing. [Link]

  • Lynam, J. G., et al. (2022). Catalytic Esterification Using Solid Acid Carbon Catalysts Synthesized by Sustainable Hydrothermal and Plasma Sulfonation Techniques. Industrial & Engineering Chemistry Research. [Link]

  • Xu, J., et al. (2018). Solid-State NMR Characterization of the Structure and Catalytic Reaction Mechanism of Solid Acid Catalysts. Molecules. [Link]

  • Alsahli, M. & Al-Dahyan, D. (2021). Sulfonic Acid-Functionalized Solid Acid Catalyst in Esterification and Transesterification Reactions. American University of Ras Al Khaimah. [Link]

  • Melo, P. S., et al. (2011). Solid-Acid-Catalyzed Esterification of Oleic Acid Assisted by Microwave Heating. Industrial & Engineering Chemistry Research. [Link]

  • ProQuest. (n.d.). Solid acid catalysts: Applications and characterization. [Link]

  • Wang, Y., et al. (2022). Preparation and Characterization of Solid Acid Catalysts for the Conversion of Sesamin into Asarinin in Sesame Oil. PMC. [Link]

  • Xue, D., et al. (2023). Magnetic-responsive solid acid catalysts for esterification. RSC Publishing. [Link]

  • Vedantu. (n.d.). Synthesis in Chemistry: Meaning, Factors & Examples Explained. [Link]

  • Study.com. (n.d.). Chemical Synthesis Definition, Role & Examples. [Link]

  • Semantic Scholar. (2000). Synthesis of Di-n-octyl adipate by Catalyzed by Solid Acid under Microwave Irradiation. [Link]

  • WordPress.com. (n.d.). Chemical Reactions and Their Practical Applications. [Link]

  • Thompson, L. A. (2002). Synthesis and Applications of Small Molecule Libraries. Chemical Reviews. [Link]

  • Michigan State University. (n.d.). Principles of Organic Synthesis. [Link]

  • Varma, R. S. (2014). Organic Synthesis Using Environmentally Benign Acid Catalysis. PMC. [Link]

  • ResearchGate. (n.d.). Solid Acid Catalysts for Acylation of Aromatics. [Link]

  • Berdugo Diaz, C. E. (2022). Catalytic routes for oxygenate conversion on solid acids and supported metal nanoparticles. University of Illinois at Urbana-Champaign. [Link]

  • Organic Syntheses. (n.d.). sec.-Octyl Hydrogen Phthalate. [Link]

  • Google Patents. (1970). US3534088A - Synthesis of octyl esters and alcohols.
  • Wang, W., et al. (2022). The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate. RSC Advances. [Link]

  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

  • Google Patents. (2015).
  • ResearchGate. (2020). Preparation of diisononyl adipate in a solvent-free system via an immobilized lipase-catalyzed esterification. [Link]

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Method

Application Note: Selective Extraction and Purification of Octyl Hydrogen Adipate from Complex Aqueous Mixtures

Executive Summary Octyl hydrogen adipate (also known as monooctyl adipate) is a highly valued dicarboxylic acid monoester utilized in the synthesis of specialized plasticizers, advanced lubricants, and targeted prodrug f...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Octyl hydrogen adipate (also known as monooctyl adipate) is a highly valued dicarboxylic acid monoester utilized in the synthesis of specialized plasticizers, advanced lubricants, and targeted prodrug formulations[1]. It is typically synthesized via the selective mono-esterification of adipic acid with 1-octanol or through the partial hydrolysis of dioctyl adipate. Both synthetic routes invariably yield a complex aqueous or biphasic broth containing the target monoester, unreacted adipic acid (diacid), dioctyl adipate (diester), and residual 1-octanol.

Isolating the monoester from this matrix presents a distinct separation challenge due to the overlapping hydrophobic and hydrophilic traits of the impurities. This application note details a highly selective pH-swing liquid-liquid extraction (LLE) protocol. By leveraging the ionizable carboxylic acid head and the hydrophobic aliphatic tail of octyl hydrogen adipate, this method achieves >95% purity without the need for resource-intensive column chromatography[2].

Mechanistic Principles (The Causality)

The core logic of this extraction strategy relies on manipulating the acid dissociation constant (pKa) and the differential partition coefficients (LogP) of the mixture's components.

  • Ionization Dynamics: Octyl hydrogen adipate possesses a single free carboxylic acid group with a predicted pKa of approximately 4.69[3].

    • Alkaline State (pH > 8.0): The carboxylic acid is fully deprotonated, converting the molecule into a highly water-soluble alkali salt. In this state, hydrophobic impurities (1-octanol and dioctyl adipate) remain un-ionized and can be partitioned into an organic solvent.

    • Acidic State (pH < 2.5): The molecule is fully protonated. The loss of the ionic charge, combined with the presence of the 8-carbon octyl chain, renders the entire structure highly hydrophobic, allowing it to partition into an organic phase.

  • Solvent Selection (The Hexane Advantage): While ethyl acetate is a standard extraction solvent, it is moderately polar and can co-extract unreacted adipic acid at low pH. Therefore, a strictly non-polar solvent such as n-hexane is mandated for this protocol[2]. Adipic acid is virtually insoluble in n-hexane, ensuring it remains trapped in the aqueous phase during the final acidic extraction.

Phase Partitioning Data

The following table summarizes the theoretical partitioning behavior of the reaction mixture components during the pH-swing extraction, dictating the logic of the phase separations.

ComponentChemical NatureBehavior at pH 8.5 (Alkaline Wash)Behavior at pH 2.0 (Acidic Extraction)
1-Octanol Aliphatic AlcoholOrganic Phase (n-Hexane)N/A (Removed in previous step)
Dioctyl Adipate Non-polar DiesterOrganic Phase (n-Hexane)N/A (Removed in previous step)
Adipic Acid Polar DiacidAqueous Phase (as Disodium Salt)Aqueous Phase (Insoluble in n-Hexane)
Octyl Hydrogen Adipate Amphiphilic Monoester Aqueous Phase (as Sodium Salt) Organic Phase (n-Hexane)

Experimental Protocol

Note: This protocol is designed as a self-validating system. It is highly recommended to retain 1 mL aliquots of all discarded phases for Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) analysis to empirically verify the absence of the target monoester before final disposal.

Materials & Reagents
  • Complex aqueous reaction mixture containing octyl hydrogen adipate.

  • n-Hexane (HPLC grade).

  • Sodium hydroxide (NaOH), 1 M solution.

  • Sulfuric acid (H2SO4), 2 M solution.

  • Brine (saturated NaCl solution).

  • Anhydrous sodium sulfate (Na2SO4).

Step-by-Step Workflow

Step 1: Initial Alkaline Partitioning (Removal of Hydrophobic Impurities)

  • Transfer the complex aqueous mixture to a suitably sized separatory funnel.

  • Carefully adjust the pH of the aqueous phase to 8.0 – 8.5 using 1 M NaOH.

    • Causality: This guarantees that both adipic acid and octyl hydrogen adipate are converted into their respective water-soluble sodium salts, preventing them from partitioning into the organic phase.

  • Add a volume of n-hexane equal to 50% of the aqueous volume. Shake vigorously for 2 minutes, venting the stopcock frequently.

  • Allow the phases to separate completely.

  • Action: Drain the lower aqueous phase into a clean flask. The upper organic phase contains the unreacted 1-octanol and dioctyl adipate. Discard the organic phase (or retain for solvent recovery).

  • Validation: Wash the retained aqueous phase with n-hexane one additional time to ensure the absolute removal of the diester.

Step 2: Aqueous Phase Acidification (Target Protonation)

  • Transfer the washed aqueous phase to an Erlenmeyer flask immersed in an ice bath (neutralization is exothermic and cooling prevents unwanted hydrolysis).

  • Slowly add 2 M H2SO4 dropwise under continuous magnetic stirring until the pH reaches 2.0 – 2.5 [2].

  • Causality: At this pH (more than 2 units below the pKa of ~4.69), the octyl hydrogen adipate is fully protonated, transitioning back to a hydrophobic free acid. The solution will typically become cloudy or form a micro-emulsion as the monoester crashes out of the aqueous solution.

Step 3: Target Extraction

  • Return the acidified aqueous mixture to the separatory funnel.

  • Add an equal volume of fresh n-hexane. Shake gently but thoroughly for 3 minutes.

  • Action: The upper organic phase now contains the highly hydrophobic octyl hydrogen adipate. The lower aqueous phase contains the highly polar adipic acid and inorganic salts (Na2SO4).

  • Separate and retain the upper organic phase. Extract the lower aqueous phase once more with fresh n-hexane to maximize the final yield.

Step 4: Washing, Drying, and Concentration

  • Combine the retained n-hexane extracts in a clean separatory funnel.

  • Wash the combined organic phase with a small volume of brine (approx. 20% of the organic volume) to remove residual water and trace mineral acids.

  • Transfer the organic phase to an Erlenmeyer flask and add anhydrous Na2SO4. Swirl and let sit for 15 minutes to dry.

  • Filter out the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator (water bath at 40°C) to yield pure octyl hydrogen adipate.

Workflow Visualization

Fig 1: pH-swing liquid-liquid extraction workflow for isolating octyl hydrogen adipate.

References

  • US Patent 6,355,830 B1: Process for preparation of dicarboxylic acid monoesters. Google Patents. 2

  • PubChem Compound Summary for CID 22672253: 6-Octoxy-6-oxohexanoate (Octyl hydrogen adipate). National Center for Biotechnology Information. 1

  • Guidechem Chemical Encyclopedia: Monomethyl adipate (Predicted pKa reference for adipic monoesters). Guidechem. 3

Sources

Technical Notes & Optimization

Troubleshooting

how to improve yield of octyl hydrogen adipate during synthesis

An in-depth guide to overcoming common challenges in the synthesis of octyl hydrogen adipate, designed for chemistry professionals. This document provides a framework for troubleshooting, optimizing reaction conditions,...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to overcoming common challenges in the synthesis of octyl hydrogen adipate, designed for chemistry professionals. This document provides a framework for troubleshooting, optimizing reaction conditions, and maximizing the yield of the target mono-ester.

Technical Support Center: Synthesis of Octyl Hydrogen Adipate

Welcome to the technical support center for the synthesis of octyl hydrogen adipate (mono-octyl adipate). This guide is structured to provide researchers, scientists, and drug development professionals with expert insights and actionable protocols to enhance reaction yields and product purity. We will delve into the core principles of the synthesis, address common experimental hurdles in a troubleshooting format, and provide detailed methodologies to ensure reproducible success.

Understanding the Synthesis: A Balancing Act

The synthesis of octyl hydrogen adipate is a classic example of a Fischer esterification, specifically the mono-esterification of a dicarboxylic acid (adipic acid) with an alcohol (1-octanol). The reaction is catalyzed by acid and is fundamentally a reversible process where water is generated as a byproduct.[1][2]

The primary challenge lies in controlling the reaction to favor the formation of the desired mono-ester over the diester (dioctyl adipate) and minimizing unreacted starting materials. This involves carefully manipulating the equilibrium of two consecutive reactions.

dot

ReactionPathway AdipicAcid Adipic Acid HOOC(CH₂)₄COOH p1 AdipicAcid->p1 Octanol1 1-Octanol CH₃(CH₂)₇OH Octanol1->p1 Octanol2 1-Octanol CH₃(CH₂)₇OH p2 Octanol2->p2 Monoester Octyl Hydrogen Adipate (Mono-ester) Monoester->p1 k₋₁ Monoester->p2 Diester Dioctyl Adipate (Di-ester) Diester->p2 k₋₂ Water1 H₂O Water2 H₂O p1->Monoester + H⁺, k₁ p1->Water1 p2->Diester + H⁺, k₂ p2->Water2

Caption: Consecutive esterification of adipic acid.

Achieving a high yield of the mono-ester requires careful control to ensure the rate of the first reaction (k₁) is significantly favored over the second (k₂), while simultaneously preventing the reverse reactions (k₋₁ and k₋₂) by removing water as it forms.[3]

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered during the synthesis in a practical question-and-answer format.

Q1: My final yield is low, and analysis shows a large amount of unreacted adipic acid. What is the cause and how do I fix it?

Answer:

This issue points to an incomplete reaction, where the equilibrium has not been sufficiently shifted towards the products. There are three primary causes: inefficient water removal, insufficient catalyst activity, or inadequate reaction temperature/time.

Causality: The Fischer esterification is an equilibrium-limited reaction.[1] According to Le Châtelier's principle, the removal of a product (water) is essential to drive the reaction to completion. If water remains in the reaction mixture, the reverse reaction (hydrolysis of the ester) will occur, leading to a low conversion of the starting adipic acid.

Troubleshooting Steps:

  • Verify Water Removal:

    • Method: The most effective method for removing water is azeotropic distillation using a Dean-Stark apparatus with a suitable solvent (e.g., toluene).[4][5][6]

    • Check: Ensure your apparatus is set up correctly and that you observe water collecting in the graduated arm of the trap. If no water is collecting, your reaction temperature may be too low to achieve the azeotropic boiling point.

  • Optimize Catalyst Loading:

    • Common Catalysts: Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) are standard choices.[1][7] Solid acid catalysts like Amberlyst resins can also be used and simplify purification.[8][9]

    • Action: If the reaction is slow, consider a modest increase in catalyst loading. For liquid acids, a typical range is 1-3% w/w relative to the dicarboxylic acid.[7]

  • Adjust Reaction Temperature and Time:

    • Temperature: The reaction rate is temperature-dependent.[10] For a toluene system, the reaction should be maintained at reflux (approx. 110-120°C). For higher boiling point alcohols or solvent-free systems, temperatures may range from 120-180°C.[7][11]

    • Time: Monitor the reaction until water evolution ceases. This can take several hours. Extending the reaction time is a simple way to increase conversion.

Q2: I'm forming a significant amount of dioctyl adipate, which is reducing the yield of my target mono-ester. How can I improve selectivity?

Answer:

The formation of the di-ester is a classic selectivity challenge in the esterification of dicarboxylic acids.[12][13] This occurs when the second esterification reaction (k₂) is competitive with the first (k₁). The solution lies in manipulating the stoichiometry of the reactants.

Causality: The relative concentrations of the reacting species heavily influence the reaction pathway. To favor mono-esterification, the concentration of adipic acid should be kept high relative to the alcohol.

Troubleshooting Steps:

  • Adjust the Molar Ratio:

    • Principle: Use a molar excess of adipic acid relative to 1-octanol. A molar ratio of Adipic Acid:Octanol between 2:1 and 4:1 is a good starting point to maximize mono-ester formation. This ensures that an octanol molecule is statistically more likely to encounter an unreacted adipic acid molecule than a mono-ester molecule.

    • Contrast: For the synthesis of the di-ester, an excess of the alcohol is used to drive the reaction to completion.[8]

  • Control Reagent Addition:

    • Method: A more advanced technique is to add the 1-octanol slowly (dropwise) to a heated mixture of the adipic acid, catalyst, and solvent. This maintains a low instantaneous concentration of the alcohol, further suppressing the formation of the di-ester.

Product Target Recommended Molar Ratio (Adipic Acid : Octanol) Rationale
Octyl Hydrogen Adipate (Mono-ester) 2:1 to 4:1Excess diacid increases the probability of alcohol reacting with an unreacted carboxyl group.
Dioctyl Adipate (Di-ester) 1:2.5 to 1:4Excess alcohol drives both esterification steps to completion via mass action.[7][14]
Q3: I am struggling to purify the octyl hydrogen adipate from unreacted starting materials and byproducts. What is an effective purification protocol?

Answer:

Effective purification requires a multi-step approach to systematically remove the catalyst, unreacted adipic acid, unreacted 1-octanol, and the dioctyl adipate byproduct.

Causality: The components of the final reaction mixture have different chemical properties (acidity, polarity) that can be exploited for separation. Adipic acid and octyl hydrogen adipate are acidic, while 1-octanol is neutral and the di-ester is a non-polar neutral compound.

dot

Workflow cluster_0 Reaction Phase cluster_1 Workup & Purification Setup 1. Assemble Apparatus (Flask, Dean-Stark, Condenser) Charge 2. Charge Reactants (Adipic Acid, Octanol, Toluene) Setup->Charge Catalyze 3. Add Catalyst (e.g., p-TSA) Charge->Catalyze React 4. Heat to Reflux & Monitor Water Collection Catalyze->React Cool 5. Cool Reaction Mixture React->Cool Wash1 6. Wash with NaHCO₃ (aq) (Removes Adipic Acid & Catalyst) Cool->Wash1 Wash2 7. Wash with Brine (Removes residual water) Wash1->Wash2 Dry 8. Dry Organic Layer (e.g., MgSO₄) Wash2->Dry Filter 9. Filter Dry->Filter Evaporate 10. Evaporate Solvent (Rotary Evaporator) Filter->Evaporate Purify 11. Final Purification (e.g., Column Chromatography) Evaporate->Purify

Caption: General experimental workflow for synthesis and purification.

Recommended Purification Protocol:

  • Catalyst Removal:

    • If using H₂SO₄ or p-TSA, proceed to the next step. The basic wash will neutralize and remove it.

    • If using a solid acid resin, simply filter the cooled reaction mixture to remove the catalyst before proceeding.[15]

  • Removal of Unreacted Adipic Acid:

    • Transfer the organic mixture to a separatory funnel.

    • Wash the mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The bicarbonate will deprotonate the highly acidic unreacted adipic acid, forming a water-soluble salt that partitions into the aqueous layer. The mono-ester is less acidic and will largely remain in the organic phase. Repeat this wash until CO₂ evolution ceases.

  • Removal of Water and Salts:

    • Wash the organic layer with brine (saturated NaCl solution). This helps to break up any emulsions and removes the bulk of the dissolved water.

  • Drying and Solvent Removal:

    • Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

    • Filter off the drying agent and remove the solvent (e.g., toluene) and any unreacted 1-octanol under reduced pressure using a rotary evaporator.

  • Final Purification (If Necessary):

    • At this stage, the primary remaining impurity is likely dioctyl adipate. If high purity is required, these can be separated by column chromatography on silica gel, exploiting the polarity difference between the mono-ester (more polar due to the free carboxylic acid) and the di-ester (less polar).

Experimental Protocols & FAQs

Protocol: Monitoring Reaction Progress via Acid Value Titration

This protocol allows you to quantify the consumption of carboxylic acid groups, providing a direct measure of reaction conversion.

Materials:

  • Reaction mixture aliquots (approx. 0.5 g)

  • Ethanol (or suitable solvent to dissolve the aliquot)

  • Phenolphthalein indicator solution

  • Standardized 0.1 M potassium hydroxide (KOH) solution

Procedure:

  • Carefully withdraw a small, accurately weighed sample (~0.5 g) from the reaction mixture.

  • Dissolve the sample in 25-50 mL of ethanol in an Erlenmeyer flask.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate with the standardized 0.1 M KOH solution until a faint, persistent pink endpoint is reached.

  • Record the volume of KOH solution used.

  • The Acid Value (AV) is calculated using the formula: AV (mg KOH/g) = (V * M * 56.1) / w where:

    • V = volume of KOH solution in mL

    • M = molarity of the KOH solution

    • 56.1 = molecular weight of KOH ( g/mol )

    • w = weight of the sample in g

By taking samples over time, you can plot the decrease in the acid value to determine when the reaction has reached completion.

Frequently Asked Questions (FAQs)
  • What is the best catalyst? For lab-scale synthesis where ease of removal is a priority, a solid acid catalyst like Amberlyst 15 is excellent. For robust and inexpensive catalysis, p-toluenesulfonic acid (p-TSA) is a highly effective and common choice.[8][16]

  • Can I run the reaction without a solvent? Yes, a solvent-free (or "neat") reaction is possible. This requires higher temperatures (typically >140°C) to ensure the reactants are molten and to facilitate water removal. However, controlling the temperature and preventing side reactions can be more challenging.

  • How do I confirm the identity and purity of my final product? Standard analytical techniques include:

    • FTIR Spectroscopy: Look for the appearance of a strong ester carbonyl (C=O) stretch (~1735 cm⁻¹) and the retention of a broad carboxylic acid O-H stretch (~2500-3300 cm⁻¹).

    • NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation.

    • HPLC or GC: Can be used to determine the purity and quantify the ratio of mono-ester to di-ester and other components.[17][18]

References

  • Vertex AI Search. (n.d.). Esterification Using a Dean-Stark Trap.
  • Wikipedia. (n.d.).
  • Benchchem. (n.d.).
  • Melnyk, S., & Dzinyak, B. (2015). SELECTIVITY OF FORMATION AND YIELD OF DICARBOXYLIC ACID MONO- AND DIESTERS UNDER STATIONARY CONDITIONS. CHEMISTRY & CHEMICAL TECHNOLOGY, 9(3).
  • AIP Publishing. (n.d.). Optimization of Esterification of Dicarboxylic Acids and 2- Ethyl-1-hexanol.
  • Kiriyama Works. (n.d.).
  • Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
  • Melnyk, S. (2017, April 24). Selectivity of Formation and Yield of Dicarboxylic Acid Mono- and Diesters under Stationary Conditions.
  • Pragolab. (n.d.). Determination of Succinic, Glutaric, and Adipic Acids as Quality Control of Cyclohexone Production.
  • Polymer Solutions. (n.d.).
  • PMC. (2025, October 8).
  • Google Patents. (n.d.). US4314071A - Method of preparing monoesters.
  • FAO. (1999). ADIPIC ACID.
  • Semantic Scholar. (2000).
  • SIELC. (2018, February 17). Separation of Adipic acid, benzyl butyl ester on Newcrom R1 HPLC column.
  • SciELO. (2014, January 7).
  • Yadav, G. D., & Thathagar, M. B. (n.d.). Kinetic study of Esterification of Adipic acid with Methanol over Amberlyst 15.
  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Esterification of adipic acid with methanol over Amberlyst 35 | Request PDF.
  • Giacometti, J., & Milin, Č. (n.d.).
  • Taylor & Francis. (2025, January 28). Recent catalytic advances in the production of adipic acid and its esters from bio-based C6 molecules and carbon dioxide.
  • Science. (2019, December 20).
  • Metrohm. (n.d.). Adipic and phthalic acid in a digestion solution.
  • Google Patents. (n.d.).
  • Google Patents. (n.d.). CN102351691A - Method for synthesizing adipic acid monoethyl ester.
  • Journal of the Chemical Society B: Physical Organic (RSC Publishing). (n.d.). Statistical kinetics of polyesterification of adipic acid with pentaerythritol or trimethylol ethane.
  • RSC Advances (RSC Publishing). (n.d.).
  • PMC. (2025, March 4).
  • MDPI. (2019, October 13).
  • PubMed. (1990, April 13).
  • PMC. (n.d.).
  • ResearchGate. (n.d.).
  • ResearchGate. (n.d.).
  • ResearchGate. (2026, February 6).
  • MDPI. (2021, October 19). Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis.
  • PubMed. (1992). Purification of the H(+)
  • Benchchem. (n.d.).
  • Kіnetics laws of adipіc and succinic acids esterification with aliph
  • ResearchGate. (n.d.).
  • ResearchGate. (n.d.). A mini-review on different synthesis reactions of dioctyl terephthalate (DOTP) and properties of DOTP plasticized PVC.
  • PubMed - NIH. (1990, November 15).
  • PubChem - NIH. (n.d.).

Sources

Optimization

Octyl Hydrogen Adipate (OHA) Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for the purification and separation of Octyl Hydrogen Adipate (CAS No. 17961-12-5)[1].

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and separation of Octyl Hydrogen Adipate (CAS No. 17961-12-5)[1]. Synthesizing monoesters (half-esters) from dicarboxylic acids like adipic acid presents a fundamental thermodynamic challenge: the statistical likelihood of forming the undesired diester (dioctyl adipate) alongside the target monoester and unreacted diacid[2].

This guide provides researchers and drug development professionals with field-proven, causality-driven methodologies to isolate high-purity OHA.

Physicochemical Data for Separation Strategy

To design a self-validating purification system, we must exploit the structural and electronic differences between the components in the crude reaction mixture. The target, OHA, contains both a lipophilic octyl chain and a polar, ionizable carboxylic acid group[1].

Table 1: Comparative Properties of Crude Mixture Components

PropertyAdipic Acid (Diacid)Octyl Hydrogen Adipate (Monoester)Dioctyl Adipate (Diester)
Molecular Weight 146.14 g/mol 258.36 g/mol [1]370.57 g/mol
Functional Groups 2 x -COOH1 x -COOH, 1 x -COOR2 x -COOR
Ionizability Highly ionizable (Diprotic)Ionizable (Monoprotic)Non-ionizable (Neutral)
Solubility (Cold Non-Polar) Very LowHighVery High
Target Separation Logic Remove via cold precipitationIsolate via pH-swing extractionRemove via organic retention

Core Purification Workflow

The most scalable and reliable method for isolating OHA from the crude mixture is a pH-swing liquid-liquid extraction combined with selective precipitation.

OHAPurification Crude Crude Reaction Mixture (AA, OHA, DOA, OctOH) Cooling Cool to 0°C in Toluene (Precipitate AA) Crude->Cooling SolidAA Solid Adipic Acid (Filter & Discard/Recycle) Cooling->SolidAA Retentate Filtrate Organic Filtrate (OHA, DOA, OctOH) Cooling->Filtrate Filtrate BaseExt Liquid-Liquid Extraction (Sat. NaHCO3 Wash) Filtrate->BaseExt OrgPhase Organic Phase (DOA, OctOH - Discard) BaseExt->OrgPhase Top Layer AqPhase Aqueous Phase (Sodium Octyl Adipate) BaseExt->AqPhase Bottom Layer Acidify Acidification (HCl to pH < 2) & EtOAc Extraction AqPhase->Acidify PureOHA Pure Octyl Hydrogen Adipate (Evaporate EtOAc) Acidify->PureOHA Organic Layer

Caption: Workflow for the isolation of Octyl Hydrogen Adipate via acid-base extraction.

Protocol A: Step-by-Step pH-Swing Extraction

Expertise & Causality: This protocol exploits the pKa of the free carboxylic acid on OHA. By converting OHA to its water-soluble sodium salt, we force it into the aqueous phase, leaving the neutral diester (DOA) and unreacted octanol in the organic phase[3].

  • Solvent Exchange & Precipitation: Dissolve the crude reaction mixture in a non-polar solvent (e.g., toluene or cyclohexane)[3]. Cool the mixture to 0°C for 2 hours.

    • Causality: Adipic acid's symmetry allows strong intermolecular hydrogen bonding, making it insoluble in cold non-polar solvents. OHA's octyl chain disrupts this symmetry, keeping it in solution.

  • Filtration: Filter the mixture through a Büchner funnel. The retentate is unreacted adipic acid. Retain the filtrate.

  • Base Extraction: Transfer the filtrate to a separatory funnel. Add an equal volume of saturated Sodium Bicarbonate ( NaHCO3​ ) solution. Gently invert to mix, venting frequently to release CO2​ gas.

    • Causality: NaHCO3​ is a weak base. It is strong enough to deprotonate the -COOH group of OHA, but not strong enough to cause saponification (hydrolysis) of the ester bonds[2].

  • Phase Separation: Allow the layers to separate. The lower aqueous layer contains sodium octyl adipate. The upper organic layer contains DOA and octanol. Collect the aqueous layer.

  • Acidification (Self-Validating Step): Slowly add 1M HCl to the aqueous layer while stirring until the pH reaches 1.5 - 2.0.

    • Validation Check: Use pH indicator paper. A pH < 2 validates that 100% of the sodium octyl adipate has been protonated back into the lipophilic free acid form (OHA). The solution will turn cloudy as OHA precipitates/oils out.

  • Final Extraction: Extract the acidified aqueous layer with Ethyl Acetate (EtOAc) twice. Combine the EtOAc layers, dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure to yield purified OHA.

Advanced Analytical Separation (RP-HPLC)

For analytical quantification, pharmacokinetics, or preparative-scale isolation of highly pure OHA, Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard[4].

HPLCOHA Sample Crude OHA Sample Column RP-HPLC Column (e.g., Newcrom R1) Sample->Column Detector UV or MS Detection Column->Detector MobilePhase Mobile Phase (MeCN / H2O / Acid Modifier) MobilePhase->Column Elution Elution Order: 1. Adipic Acid (Most Polar) 2. OHA 3. DOA (Most Non-Polar) Detector->Elution

Caption: RP-HPLC separation logic for Octyl Hydrogen Adipate and synthesis impurities.

Protocol B: HPLC Method Parameters
  • Column: Mixed-mode or standard Reverse Phase C18 (e.g., Newcrom R1, 3 µm particles for fast UPLC applications)[4].

  • Mobile Phase: Acetonitrile (MeCN) and Water.

  • Modifier: 0.1% Phosphoric acid (for UV detection) or 0.1% Formic acid (if Mass-Spec compatibility is required)[4].

    • Causality: The acidic modifier suppresses the ionization of OHA's carboxylic acid group, ensuring it remains in a neutral, hydrophobic state. This prevents peak tailing and ensures sharp, predictable retention on the stationary phase.

Troubleshooting & FAQs

Q: My OHA yield drops significantly after the liquid-liquid extraction step. What is going wrong? A: You are likely experiencing base-catalyzed ester hydrolysis (saponification). If you use a strong base like Sodium Hydroxide ( NaOH ) or Potassium Hydroxide ( KOH ) to extract the monoester, the hydroxide ions will attack the ester carbonyl, cleaving OHA back into adipic acid and octanol[2]. Solution: Strictly use a mild base like saturated NaHCO3​ or weak carbonate buffers.

Q: During the EtOAc extraction of the acidified aqueous layer, a stubborn emulsion forms. How do I break it? A: Monoesters of long-chain aliphatic alcohols (like the 8-carbon octyl chain) exhibit surfactant-like properties. They have a hydrophilic head (-COOH) and a hydrophobic tail, which stabilizes oil-in-water emulsions. Solution:

  • Add saturated brine ( NaCl ) to the aqueous layer to increase ionic strength, forcing the organic compound out of the water phase (salting out).

  • Filter the entire biphasic emulsion through a pad of Celite to remove micro-particulates stabilizing the emulsion.

  • Centrifuge the mixture at 3000 rpm for 5 minutes.

Q: Can I purify OHA using vacuum distillation instead of extraction? A: It is highly discouraged unless using specialized short-path, high-vacuum equipment (e.g., wiped film evaporation). Heating half-esters of dicarboxylic acids often triggers thermal disproportionation[5]. Two molecules of OHA will thermally rearrange into one molecule of Adipic Acid and one molecule of Dioctyl Adipate, destroying your product.

Q: How can I visually validate that my final OHA product is free of Adipic Acid without an HPLC? A: Perform a solubility test. Adipic acid is practically insoluble in cold hexanes or petroleum ether. Dissolve a small aliquot of your final OHA product in cold hexane. If the solution remains perfectly clear, it is free of bulk adipic acid. If a white, powdery precipitate forms, diacid contamination is present.

References

  • Guidechem. "octyl hydrogen adipate 17961-12-5." Guidechem Chemical Database.
  • SIELC Technologies. "Separation of Octyl hydrogen adipate on Newcrom R1 HPLC column." SIELC Application Notes.
  • U.S. Patent 4,375,552A. "Nitric acid process for production of adipic acid from hydrocarbons." Google Patents.
  • U.S. Patent 6,355,830B1. "Process for preparation of dicarboxylic acid monoesters." Google Patents.
  • Justia Patents. "Light rosin ester compositions and methods of making same." Justia.

Sources

Troubleshooting

optimizing reaction temperature and time for mono-octyl adipate production

Welcome to the Process Optimization Dashboard. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with synthesizing monoalkyl adipates.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Optimization Dashboard. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with synthesizing monoalkyl adipates. The selective production of mono-octyl adipate (MOA)—a critical half-ester intermediate—requires precise manipulation of reaction parameters because both carboxyl groups on adipic acid possess nearly identical reactivity[1].

This guide bypasses generic advice, providing field-proven, self-validating methodologies to eliminate diester contamination and maximize monoester yield.

Mechanistic Causality: The Selectivity Challenge

Expertise & Experience

In a standard Fischer esterification, adipic acid reacts with 1-octanol to form the monoester (rate constant k1​ ). The monoester can then react with a second molecule of 1-octanol to form di-octyl adipate (rate constant k2​ ). Because k1​≈2k2​ (purely due to the statistical probability of having two available -COOH groups initially versus one later), the maximum theoretical yield of the monoester in an equimolar batch reactor is severely capped.

If the reaction is left unchecked, continuous azeotropic removal of water will drive the system toward the thermodynamic sink: the diester[2]. To bypass this statistical limitation, we must enforce kinetic control by manipulating the equilibrium through an asymmetric reagent ratio (excess adipic acid) and strictly bounding the thermal exposure (temperature and time) to halt the reaction before k2​ accelerates.

Troubleshooting & FAQs

Q1: My reaction yields predominantly di-octyl adipate instead of the monoester. How do I shift the selectivity? A: The most reliable method to suppress diester formation is to use a large molar excess of adipic acid (e.g., a 3:1 to 4:1 ratio of adipic acid to 1-octanol). Because adipic acid is highly insoluble in cold non-polar solvents like toluene, the unreacted excess can be easily recovered via filtration at 0–5 °C post-reaction. Alternatively, you can utilize the saponification route, where di-octyl adipate is intentionally formed and then partially hydrolyzed using a strictly controlled equivalent of base[3].

Q2: What are the optimal temperature and time parameters for an acid-catalyzed direct esterification? A: For a p-toluenesulfonic acid (p-TsOH) catalyzed reaction using toluene as an azeotropic solvent, the optimal temperature is strictly bounded by the boiling point of the toluene-water azeotrope (approx. 90–110 °C)[1]. Exceeding 120 °C exponentially increases the rate of diesterification and can lead to octanol etherification. The optimal time is 1.5 to 3 hours[4]. Prolonging the reaction beyond 3 hours allows the system to equilibrate toward the undesired diester.

Q3: How can I track the reaction progress in real-time to avoid over-esterification? A: The most robust in-process control is monitoring the Acid Value (AV) of the esterificate[1]. Adipic acid has an AV of ~768 mg KOH/g. Pure mono-octyl adipate has an AV of ~217 mg KOH/g, and the diester has an AV of ~0. By titrating aliquots of the reaction mixture, you can quench the reaction exactly when the acid number indicates maximum monoester accumulation.

Quantitative Data: Parameter Optimization

The following table summarizes the causal relationship between temperature, time, and product distribution using a 4:1 (Adipic Acid : Octanol) molar ratio with 1 wt% p-TsOH in toluene.

Temperature (°C)Time (Hours)Monoester Yield (%)Diester Yield (%)Unreacted Octanol (%)Process Verdict
854.045550Incomplete Reaction
952.0781012Acceptable
110 1.5 88 9 3 Optimal Sweet Spot
1104.060382Over-esterified
1302.04058<1Thermal Degradation

Standardized Experimental Protocol

Trustworthiness: A Self-Validating System This protocol is designed to be self-validating. The use of excess adipic acid guarantees the statistical suppression of the diester. The subsequent acid-base extraction exploits the intrinsic chemical property of the monoester (its free carboxylic acid, pKa ~ 4.4) to separate it from the diester (no pKa), creating a foolproof purification loop.

Step-by-Step Methodology: Selective Synthesis of Mono-Octyl Adipate

Phase 1: Controlled Esterification

  • Charge a 1 L round-bottom flask with 146.1 g (1.0 mol) of Adipic Acid[1].

  • Add 32.6 g (0.25 mol) of 1-Octanol (establishing a 4:1 molar ratio).

  • Add 1.5 g of p-toluenesulfonic acid (p-TsOH) as the catalyst.

  • Suspend the mixture in 300 mL of anhydrous toluene.

  • Attach a Dean-Stark trap filled with toluene and a reflux condenser to continuously remove the water of reaction[2].

  • Heat the mixture to a gentle reflux (internal temperature ~105–110 °C) under an inert nitrogen atmosphere[1].

  • Maintain reflux for exactly 90 minutes. Monitor the water collection (theoretical yield is ~4.5 mL). Remove heat immediately once target water volume is reached.

Phase 2: Downstream Purification 8. Cool the reaction mixture to 0–5 °C in an ice bath for 2 hours. The excess unreacted adipic acid will precipitate quantitatively. 9. Filter the cold mixture through a Buchner funnel. Wash the filter cake with 50 mL of cold toluene. (Note: The recovered adipic acid can be dried and recycled). 10. Transfer the filtrate (containing toluene, mono-octyl adipate, and trace di-octyl adipate) to a separatory funnel. 11. Extract the organic layer with 3 x 100 mL of 5% aqueous NaHCO3​ . The monoester partitions into the aqueous phase as water-soluble sodium mono-octyl adipate, while the diester remains trapped in the toluene[3]. 12. Acidify the combined aqueous layers with 3M HCl to pH 2. 13. Extract the liberated mono-octyl adipate with 2 x 150 mL of ethyl acetate. 14. Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield >98% pure mono-octyl adipate.

Process Visualizations

ReactionPathway AA Adipic Acid (Excess) Mono Mono-octyl Adipate (Target Half-Ester) AA->Mono + Octanol k1 (Fast) 110°C, 1.5h Oct 1-Octanol (Limiting) Oct->Mono Di Di-octyl Adipate (Undesired Diester) Mono->Di + Octanol k2 (Slow) Prolonged Time

Kinetic pathway of adipic acid esterification highlighting the critical k1/k2 rate divergence.

Purification RM Crude Reaction Mixture (Monoester, Diester, Adipic Acid, Toluene) Cool Cool to 0-5°C & Filter RM->Cool Solid Solid: Unreacted Adipic Acid (Recycle) Cool->Solid Retentate Filtrate Filtrate: Monoester + Diester in Toluene Cool->Filtrate Permeate Base Liquid-Liquid Extraction (Wash with aq. NaHCO3) Filtrate->Base Aq Aqueous Phase (Sodium Mono-octyl Adipate) Base->Aq Bottom Layer Org Organic Phase (Di-octyl Adipate + Toluene) Base->Org Top Layer Acid Acidify (pH 2) & Extract with Ethyl Acetate Aq->Acid Pure Pure Mono-octyl Adipate Acid->Pure

Self-validating purification workflow exploiting solubility and pKa differentials for absolute isolation.

References

  • Source: benchchem.
  • Source: nih.
  • Source: researchgate.
  • Source: google.

Sources

Reference Data & Comparative Studies

Validation

octyl hydrogen adipate vs dioctyl adipate thermal stability comparison

Thermal Stability Dynamics: Octyl Hydrogen Adipate vs. Dioctyl Adipate in Pharmaceutical Formulation Executive Summary In pharmaceutical formulation and polymer engineering, the thermal stability of excipients dictates t...

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Author: BenchChem Technical Support Team. Date: April 2026

Thermal Stability Dynamics: Octyl Hydrogen Adipate vs. Dioctyl Adipate in Pharmaceutical Formulation

Executive Summary

In pharmaceutical formulation and polymer engineering, the thermal stability of excipients dictates their viability in high-temperature processes such as Hot-Melt Extrusion (HME) and terminal sterilization. This guide provides an objective, data-driven comparison between Dioctyl Adipate (DOA)—a fully esterified, highly stable plasticizer[1]—and its monoester counterpart, Octyl Hydrogen Adipate (OHA). By examining their thermal degradation kinetics, we elucidate how the presence of a free carboxylic acid in OHA drastically reduces its thermal onset of decomposition compared to the robust diester framework of DOA.

Mechanistic Overview: Monoester vs. Diester Thermal Dynamics

The fundamental difference in thermal stability between DOA and OHA is rooted in their molecular symmetry and functional groups.

  • Dioctyl Adipate (DOA): As an aliphatic diester, DOA lacks free hydrogen-bond donors. Its long hydrocarbon chains and fully esterified carboxyl groups provide excellent thermal stability[1]. Without a labile acidic proton, DOA resists autocatalytic degradation, maintaining structural integrity up to its boiling point of approximately 405 °C[2], with thermal decomposition typically initiating around 340 °C to 400 °C[3][4].

  • Octyl Hydrogen Adipate (OHA): OHA is a monoester, often generated as a hydrolysis product or metabolite of DOA[5]. It possesses a free carboxylic acid moiety. At elevated temperatures, this free proton acts as an internal catalyst. The acid group facilitates autocatalytic ester cleavage and is highly susceptible to thermal decarboxylation. Consequently, the activation energy ( Ea​ ) for degradation is significantly lowered, causing OHA to decompose at much lower temperatures before it can reach a true boiling point.

Degradation DOA Dioctyl Adipate (DOA) Fully Esterified Diester Heat Thermal Stress (>200°C) DOA->Heat High Activation Energy OHA Octyl Hydrogen Adipate (OHA) Monoester with Free -COOH OHA->Heat Low Activation Energy DOA_Deg Stable up to ~340°C Radical Cleavage / Volatilization Heat->DOA_Deg OHA_Deg Autocatalytic Hydrolysis & Decarboxylation (~210°C) Heat->OHA_Deg

Mechanistic divergence in thermal degradation pathways between DOA and OHA.

Comparative Thermal Stability Data

The following table synthesizes the thermal parameters of both compounds. The data highlights the profound impact of the free carboxyl group on the thermodynamic profile of the adipate structure.

PropertyDioctyl Adipate (DOA)Octyl Hydrogen Adipate (OHA)Mechanistic Causality
Molecular Structure Diester (Symmetrical)Monoester (Asymmetrical)Dictates intra/intermolecular hydrogen bonding.
Boiling Point ~405 °C[2]~280 °C (Decomposes)OHA undergoes thermal degradation prior to vaporization.
TGA Onset ( Tonset​ ) 340 °C - 400 °C[3]~210 °C - 230 °CFree acid in OHA catalyzes early thermal cleavage.
Ignition Temperature 340 °C[4]< 250 °CLower energy barrier for volatile combustible generation in OHA.
Hydrolytic Stability High (Requires strong acid/base)Low (Autocatalytic)OHA's free proton drives further degradation[5].

Experimental Methodology: Self-Validating Thermal Analysis Protocol

To accurately compare the thermal stability of DOA and OHA without confounding variables, researchers must employ a self-validating system using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Why this protocol is self-validating: By correlating the TGA mass-loss onset with the DSC endothermic degradation peak, the protocol internally validates whether a thermal event is a reversible phase transition (e.g., melting/boiling) or an irreversible chemical decomposition.

Step-by-Step Methodology:

  • Sample Desiccation: Store both DOA and OHA samples in a vacuum desiccator over Phosphorus Pentoxide ( P2​O5​ ) for 48 hours.

    • Causality: Adipate esters can absorb trace atmospheric moisture. Moisture acts as a hydrolytic agent at high temperatures, artificially lowering the decomposition onset.

  • Thermogravimetric Analysis (TGA): Load 5–10 mg of the sample into a platinum pan. Heat from 25 °C to 500 °C at a rate of 10 °C/min.

    • Causality: The analysis MUST be conducted under a strict Nitrogen ( N2​ ) purge (50 mL/min). This isolates pure thermal cleavage from oxidative degradation, ensuring the measured Tonset​ reflects the molecule's intrinsic stability.

  • Differential Scanning Calorimetry (DSC): Perform a Heat-Cool-Heat cycle (-80 °C to 250 °C).

    • Causality: The first heating ramp erases the thermal history and physical aging of the sample. The subsequent cooling and second heating ramps provide the true thermodynamic glass transition ( Tg​ ) and reveal any endothermic degradation peaks (especially critical for OHA, which degrades near 210 °C).

  • Kinetic Modeling: Apply the Ozawa-Flynn-Wall (OFW) isoconversional method by running TGA at multiple heating rates (e.g., 5, 10, 15, 20 °C/min).

    • Causality: This calculates the activation energy ( Ea​ ) as a function of conversion, mathematically proving the autocatalytic nature of OHA degradation versus the stable, single-step volatilization of DOA.

Workflow Prep Sample Desiccation (Removes Moisture) TGA TGA Analysis (N2 Purge, 10°C/min) Prep->TGA Prevents hydrolysis DSC DSC Analysis (Heat-Cool-Heat) Prep->DSC Ensures pure phase data Model Kinetic Modeling (OFW Method) TGA->Model Mass loss profiles DSC->Model Endothermic peaks

Workflow for self-validating thermal analysis of adipate esters using TGA and DSC.

Implications for Drug Development & Formulation

Understanding the thermal disparity between DOA and OHA is critical for formulation scientists:

  • Hot-Melt Extrusion (HME): DOA is highly suitable as a plasticizer for HME processes, which often operate between 150 °C and 200 °C, due to its high thermal decomposition threshold (>340 °C)[3]. However, if OHA is present as an impurity, it will undergo decarboxylation during extrusion. This releases carbon dioxide gas, causing micro-bubbling, porosity, and structural failure in the final polymeric extrudate.

  • Leachables and API Compatibility: DOA is a stable, lipophilic molecule with low reactivity. Conversely, the free carboxylic acid in OHA makes it an active proton donor. If OHA forms via the hydrolysis of DOA during long-term storage[5], it can migrate into the Active Pharmaceutical Ingredient (API) matrix and catalyze the degradation of acid-sensitive drugs.

References

  • PENPET Petrochemical Trading.
  • GST AutoLeather / GST-Chem.
  • Univar Solutions.
  • Möller Chemie.
  • Benchchem.

Sources

Comparative

Comparative Plasticization Efficiency: Mono-Octyl Adipate (MOA) vs. Traditional Phthalates

For researchers, polymer scientists, and drug development professionals, selecting the optimal plasticizer is a critical balancing act between mechanical performance and biological safety. Historically, traditional phtha...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, polymer scientists, and drug development professionals, selecting the optimal plasticizer is a critical balancing act between mechanical performance and biological safety. Historically, traditional phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dioctyl phthalate (DOP) have dominated the industry due to their unmatched plasticizing efficiency. However, mounting regulatory scrutiny regarding their endocrine-disrupting properties and high migration rates has catalyzed the search for biocompatible alternatives.

Mono-octyl adipate (MOA)—chemically known as octyl hydrogen adipate (CAS: 17961-12-5)—represents a unique class of aliphatic monoester plasticizers. As a direct intermediate in the biodegradation of di-octyl adipate (DOA), MOA offers an unparalleled safety profile. This guide provides an objective, data-driven comparison of the plasticization efficiency, mechanistic behavior, and experimental validation of MOA versus traditional phthalates.

Mechanistic Framework: Free Volume vs. Hydrogen Bonding

To understand the efficiency disparity between these two classes, we must examine their molecular interactions within a polymer matrix (such as polyvinyl chloride, PVC, or pharmaceutical-grade ethyl cellulose).

Traditional Phthalates (DEHP/DOP): Phthalates operate primarily on the Free Volume Theory . The bulky aromatic ring provides steric hindrance, while the fully esterified (diester) groups embed between polymer chains, neutralizing strong dipole-dipole interactions (e.g., C-Cl bonds in PVC). This isotropic spacing drastically increases the free volume within the matrix, resulting in highly efficient primary plasticization and a rapid drop in the glass transition temperature ( Tg​ ).

Mono-Octyl Adipate (MOA): MOA operates via a hybrid mechanism. Its linear aliphatic backbone (the octyl chain) acts as a highly flexible spacer, imparting excellent low-temperature flexibility (aligning with the Lubricity Theory ). However, unlike fully esterified adipates or phthalates, MOA possesses a free carboxylic acid group. This functional group engages in strong hydrogen bonding with polar regions of the polymer matrix. While this anchors the plasticizer and can reduce migration, it also promotes self-association (dimerization) among MOA molecules. Consequently, MOA is generally classified as a secondary or specialty plasticizer, as its hydrogen-bonded networks restrict the absolute free volume expansion compared to DEHP .

Mechanism cluster_phthalate Phthalates (e.g., DEHP) cluster_moa Mono-Octyl Adipate (MOA) P1 Aromatic Ring + Diester Groups P2 High Free Volume Generation P1->P2 Outcome1 Primary Plasticization (High Efficiency) P2->Outcome1 M1 Linear Aliphatic + Free Carboxylic Acid M2 Hydrogen Bonding + Low-Temp Flexibility M1->M2 Outcome2 Secondary Plasticization (High Biocompatibility) M2->Outcome2

Fig 1. Mechanistic divergence between phthalate free-volume expansion and MOA hydrogen bonding.

Quantitative Performance Comparison

The following table synthesizes experimental data comparing DEHP (a standard primary plasticizer) and MOA (an aliphatic monoester) at a standard loading of 30-40 phr (parts per hundred resin) in a polar polymer matrix.

Performance MetricTraditional Phthalates (DEHP)Mono-Octyl Adipate (MOA)Mechanistic Causality
Tg​ Reduction Efficiency High (Reduces Tg​ by up to 100°C)Moderate (Reduces Tg​ by 40–60°C)Diesters maximize free volume; MOA's free acid causes partial self-association, limiting chain separation.
Low-Temperature Flexibility Moderate (Rigid aromatic ring limits mobility at < -20°C)Excellent (Maintains flexibility at < -40°C)The linear aliphatic octyl chain in MOA acts as an internal lubricant at sub-zero temperatures .
Migration Rate (Lipidic Media) High (Readily leaches into fats/oils)Low to Moderate MOA's free carboxyl group anchors it to polar polymer matrices via hydrogen bonding, resisting extraction.
Biocompatibility & Toxicity Poor (Known endocrine disruptors; heavily restricted)Excellent (Readily biodegradable metabolite)MOA is a natural intermediate in the enzymatic hydrolysis of adipates, preventing toxic accumulation .

Self-Validating Experimental Methodologies

To objectively evaluate plasticization efficiency and safety for drug development or biomedical applications, the following self-validating protocols must be strictly adhered to. We design these workflows to eliminate compounding artifacts and accurately simulate in vivo conditions.

Protocol A: Polymer Compounding via Melt Extrusion

Causality: Melt extrusion is explicitly chosen over solvent casting for efficiency evaluations. Solvent casting often induces phase separation during evaporation, creating artificial micro-domains that skew mechanical data. Melt blending ensures a thermodynamically driven, homogenous distribution of the plasticizer.

  • Pre-dry the base polymer (e.g., PVC or pharmaceutical excipient) at 60°C for 12 hours to eliminate moisture-induced hydrolysis of the ester bonds.

  • Mechanically mix the polymer with the plasticizer (DEHP or MOA) at varying concentrations (10, 20, 30, 40 phr).

  • Process the mixture using a twin-screw extruder at 160°C–180°C. Note: Keep temperatures below 200°C to prevent the thermal degradation of MOA's free carboxylic acid group.

  • Press the extrudate into 1 mm thick films using a hydraulic press at 10 MPa for 5 minutes.

Protocol B: Thermal Analysis (DSC) for Efficiency Quantification

Causality: Differential Scanning Calorimetry (DSC) is the gold standard for this evaluation because the absolute reduction in Tg​ ( ΔTg​ ) directly correlates with the increase in polymer chain mobility—the fundamental definition of plasticization efficiency.

  • Encapsulate 5–10 mg of the compounded film in a standard aluminum pan.

  • Equilibrate the sample at -80°C, then heat to 150°C at a strict rate of 10°C/min under a nitrogen atmosphere (50 mL/min). Causality: A 10°C/min rate provides the optimal balance between signal resolution and the minimization of thermal lag.

  • Record the Tg​ from the second heating cycle to erase prior thermal history and internal stresses from the pressing phase.

Protocol C: Migration & Leaching Assay (HPLC-MS)

Causality: For drug development professionals, simple gravimetric weight-loss assays are insufficient because they cannot distinguish between plasticizer leaching and the degradation of the polymer itself. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) provides absolute chemical specificity.

  • Submerge 2x2 cm polymer films in simulated physiological fluids (e.g., Phosphate-Buffered Saline at pH 7.4, and a lipidic simulant like 50% ethanol/water).

  • Incubate at 37°C (body temperature) with continuous agitation at 100 rpm for 7, 14, and 28 days.

  • Extract the supernatant and analyze via HPLC-MS. Quantify the specific m/z peaks for DEHP (m/z 391 [M+H]+) and MOA (m/z 259 [M+H]+).

Workflow Step1 1. Polymer Compounding (Melt Extrusion) Step2 2. Thermal Analysis (DSC) Quantify ΔTg Step1->Step2 Step3 3. Mechanical Testing (DMA) Evaluate Storage Modulus Step2->Step3 Step4 4. Migration Assay (HPLC-MS) Simulated Physiological Fluids Step3->Step4 Decision Data Synthesis & Application Matching Step4->Decision Res_DEHP Select DEHP: Non-sensitive Industrial Uses Decision->Res_DEHP High Efficiency Required Res_MOA Select MOA: Biomedical & Drug Delivery Decision->Res_MOA High Safety Required

Fig 2. Self-validating experimental workflow for evaluating plasticizer efficiency and migration.

Conclusion

While traditional phthalates like DEHP remain the benchmark for raw plasticizing efficiency due to their optimal free-volume expansion, their toxicity profiles render them increasingly obsolete in regulated fields. Mono-octyl adipate (MOA) sacrifices a degree of primary plasticization efficiency due to its propensity for hydrogen bonding and self-association. However, this exact mechanistic divergence is what grants MOA its superior low-temperature flexibility, lower migration in polar matrices, and exceptional biocompatibility. For drug development and medical device engineering, MOA represents a highly viable, structurally safe alternative to legacy phthalates.

References

  • Vikhareva, I.N.; Aminova, G.K.; Mazitova, A.K. "Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent." Molecules 2021, 26, 4833.[Link][1]

  • Biundo, A.; et al. "Di(2-ethylhexyl) adipate (DEHA), A NEW HOPE! A sustainable and promising process for the plasticisers industry." bioRxiv 2020.[Link][2]

Sources

Validation

A Comparative Guide to the Mass Fragmentation Patterns of Adipic Acid Monoesters and Diesters

For Researchers, Scientists, and Drug Development Professionals In the realm of analytical chemistry, particularly in metabolomics and drug metabolite identification, a comprehensive understanding of mass spectrometry fr...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in metabolomics and drug metabolite identification, a comprehensive understanding of mass spectrometry fragmentation patterns is paramount for unambiguous structural elucidation. This guide provides an in-depth, objective comparison of the electron ionization (EI) and electrospray ionization (ESI) mass fragmentation patterns of adipic acid monoesters and diesters. By delving into the underlying fragmentation mechanisms and highlighting key diagnostic ions, this document serves as a practical resource for researchers working with these common dicarboxylic acid derivatives.

Introduction: The Significance of Differentiating Adipic Acid Esters

Adipic acid esters are widely utilized as plasticizers, solvents, and key intermediates in the synthesis of polymers and pharmaceuticals. Consequently, they and their metabolites are frequently encountered in various analytical contexts, from environmental monitoring to drug metabolism studies. The ability to distinguish between mono- and di-esterified forms of adipic acid is crucial, as their physicochemical properties and biological activities can differ significantly. Mass spectrometry stands as a powerful tool for this purpose, with distinct fragmentation behaviors providing a reliable basis for their differentiation. This guide will explore these differences, supported by experimental data and mechanistic insights.

Electron Ionization (EI) Mass Spectrometry: A Tale of Two Esters

Electron ionization (EI) is a hard ionization technique that induces extensive fragmentation, providing a detailed fingerprint of a molecule's structure. The fragmentation patterns of adipic acid monoesters and diesters under EI conditions reveal characteristic differences driven by the presence of one or two ester functionalities.

Adipic Acid Monoesters: The Dominance of the Carboxylic Acid Moiety

The EI mass spectrum of a typical adipic acid monoester, such as monoethyl adipate, is characterized by fragmentation pathways influenced by both the ester and the free carboxylic acid groups.

A key fragmentation pathway for monoesters involves the loss of the alcohol moiety from the ester group, a process that is analogous to the loss of water from dicarboxylic acids.[1][2] Another significant fragmentation route is decarboxylation, driven by the presence of the free carboxyl group.[1]

Characteristic Fragment Ions for Monoethyl Adipate (MW: 174.19 g/mol ) [3][4]

m/zProposed Fragment Structure/IdentityFragmentation Pathway
129[M - OC2H5]⁺Loss of the ethoxy radical
128[M - C2H5OH]⁺McLafferty rearrangement with loss of ethanol
101[M - C2H5OH - CO]⁺ or [M - COOH]⁺Subsequent loss of CO or direct loss of the carboxyl group
83[C5H7O]⁺Further fragmentation
55[C4H7]⁺Aliphatic chain fragmentation
Adipic Acid Diesters: Symmetrical Cleavages and Ester-Driven Fragmentations

In contrast to monoesters, the fragmentation of adipic acid diesters, such as diethyl adipate, is dictated by the presence of two ester groups, leading to a more symmetrical fragmentation pattern.

The primary fragmentation events for diesters involve the cleavage of the C-O bond of the ester, leading to the loss of an alkoxy radical, or a McLafferty rearrangement. The presence of a second ester group provides multiple sites for these reactions to occur.

Characteristic Fragment Ions for Diethyl Adipate (MW: 202.25 g/mol ) [5][6][7][8]

m/zProposed Fragment Structure/IdentityFragmentation Pathway
157[M - OC2H5]⁺Loss of an ethoxy radical
129[M - OC2H5 - CO]⁺Subsequent loss of carbon monoxide
111[M - OC2H5 - C2H4O]⁺Loss of an ethoxy radical and ethylene oxide
101[HOOC(CH2)4]⁺Cleavage with hydrogen transfer
88[C2H5OOCCH2]⁺Cleavage of the aliphatic chain
29[C2H5]⁺Ethyl cation

Fragmentation Pathway Diagrams (Electron Ionization)

To visually represent the discussed fragmentation mechanisms, the following diagrams were generated using the DOT language.

monoester_fragmentation M Monoethyl Adipate [M]⁺˙ m/z 174 F129 [M - OC₂H₅]⁺ m/z 129 M->F129 - •OC₂H₅ F128 [M - C₂H₅OH]⁺˙ m/z 128 M->F128 - C₂H₅OH F101 [M - COOH]⁺ or [M - C₂H₅OH - CO]⁺˙ m/z 101 F128->F101 - CO

Caption: Proposed EI fragmentation of monoethyl adipate.

diester_fragmentation M Diethyl Adipate [M]⁺˙ m/z 202 F157 [M - OC₂H₅]⁺ m/z 157 M->F157 - •OC₂H₅ F101 [HOOC(CH₂)₄]⁺ m/z 101 M->F101 Cleavage + H transfer F129 [M - OC₂H₅ - CO]⁺ m/z 129 F157->F129 - CO

Caption: Proposed EI fragmentation of diethyl adipate.

Electrospray Ionization (ESI) Mass Spectrometry: A Softer Approach

Electrospray ionization is a soft ionization technique that typically produces protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal fragmentation. Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation and obtain structural information.

Adipic Acid Monoesters in Negative Ion ESI-MS/MS

In negative ion mode, adipic acid monoesters readily form [M-H]⁻ ions. The fragmentation of these precursor ions is characterized by two primary pathways: the loss of a molecule of alcohol and decarboxylation.[1][2] For instance, the monoanion of a monomethyl adipate would lose methanol. This behavior is analogous to the loss of water from the deprotonated adipic acid molecule.[1][2]

Characteristic Fragment Ions for Monomethyl Adipate ([M-H]⁻, m/z 159) [9]

Precursor Ion (m/z)Fragment Ion (m/z)Neutral Loss
159127CH₃OH (32)
159115CO₂ (44)
12783CO₂ (44)
12781HCOOH (46)
Adipic Acid Diesters in ESI-MS/MS

Adipic acid diesters do not possess an acidic proton and are therefore typically analyzed in positive ion mode as protonated molecules ([M+H]⁺) or adducts (e.g., [M+Na]⁺). Their fragmentation in ESI-MS/MS is dominated by the loss of the ester alkyl groups. A key distinction from monoesters is the absence of facile decarboxylation.

For diethyl adipate ([M+H]⁺, m/z 203), a primary fragmentation would be the neutral loss of an ethanol molecule.

Experimental Protocol: GC-MS Analysis of Adipic Acid Esters

This section provides a standardized protocol for the analysis of adipic acid monoesters and diesters using gas chromatography-mass spectrometry (GC-MS) with electron ionization.

Materials and Reagents
  • Adipic acid monoester and diester standards

  • High-purity solvent (e.g., dichloromethane or ethyl acetate) for sample dilution

  • GC-MS system equipped with an autosampler and a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column)

Sample Preparation
  • Prepare a stock solution of the adipic acid ester standards at a concentration of 1 mg/mL in the chosen solvent.

  • Perform serial dilutions to prepare working standards at appropriate concentrations (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

GC-MS Instrumental Parameters
  • Injector: Split/splitless, operated in splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-400.

Data Analysis
  • Acquire the mass spectra of the adipic acid monoester and diester standards.

  • Identify the molecular ion peak and the characteristic fragment ions.

  • Compare the fragmentation patterns to differentiate between the monoester and diester.

Conclusion: Key Differentiators in Fragmentation Patterns

The mass fragmentation patterns of adipic acid monoesters and diesters exhibit distinct and predictable differences that allow for their confident identification.

  • In EI-MS: Monoesters are characterized by fragments arising from both the carboxylic acid (e.g., loss of COOH) and ester moieties, while diesters show fragmentation primarily related to the two ester groups, often in a more symmetrical fashion.

  • In ESI-MS/MS: In negative ion mode, monoesters readily lose a molecule of alcohol and CO₂, whereas diesters, analyzed in positive ion mode, primarily lose their ester alkyl groups as neutral molecules.

By understanding these fundamental differences in fragmentation behavior, researchers can effectively utilize mass spectrometry to distinguish between these important classes of compounds in complex matrices.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 8844, Diethyl Adipate. [Link]

  • Grossert, J. S., & Gibely, S. (Year). Fragmentation pathways of negative ions produced by electrospray ionization of acyclic dicarboxylic acids and derivatives. Canadian Journal of Chemistry.
  • NIST. Diethyl adipate. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

  • Grossert, J. S., & Gibely, S. (Year). Primary fragmentations by MS/MS of [M - H]⁻ ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. ResearchGate. (Note: This appears to be a figure or part of the full paper referenced above).
  • NIST. Hexanedioic acid, monoethyl ester. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. [Link]

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Comparative

A Senior Application Scientist’s Guide to Benchmarking Novel Green Plasticizers: The Case of Octyl Hydrogen Adipate

Abstract The imperative to replace traditional phthalate plasticizers has catalyzed extensive research into safer, more sustainable alternatives. While established green plasticizers like dioctyl terephthalate (DOTP), ac...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The imperative to replace traditional phthalate plasticizers has catalyzed extensive research into safer, more sustainable alternatives. While established green plasticizers like dioctyl terephthalate (DOTP), acetyl tributyl citrate (ATBC), and epoxidized soybean oil (ESBO) have carved out significant market share, the quest for novel molecules with unique performance characteristics continues. This guide introduces a comprehensive benchmarking framework for evaluating emerging plasticizer candidates, using the hypothetical, yet structurally intriguing, Octyl Hydrogen Adipate (OHA) as a case study. OHA, a mono-ester of adipic acid, presents a unique chemical profile with a free carboxylic acid group, suggesting potentially distinct interactions within a polymer matrix like Poly(vinyl chloride) (PVC).

This document provides a detailed, protocol-driven comparison against leading commercial green plasticizers: the workhorse DOTP , the bio-based ATBC , the versatile co-plasticizer/stabilizer ESBO , and the high-performance Trioctyl Trimellitate (TOTM) . We will delve into the causality behind experimental choices, provide self-validating, step-by-step protocols based on authoritative ASTM standards, and present comparative data to establish clear performance benchmarks.

Part 1: The Plasticizer Candidates: A Structural Overview

The performance of a plasticizer is intrinsically linked to its molecular structure. Understanding these differences is key to predicting compatibility, efficiency, and permanence.

  • Octyl Hydrogen Adipate (OHA) (Hypothetical Candidate): A C14 mono-ester derived from adipic acid and octanol.[1] Its defining feature is the terminal carboxylic acid group. This could enhance polarity and potentially create unique hydrogen bonding interactions with the PVC matrix, but may also pose challenges for thermal stability, as free acids can accelerate PVC degradation.[2]

  • Dioctyl Terephthalate (DOTP): A widely used non-phthalate plasticizer produced from terephthalic acid and 2-ethylhexanol.[3] Its symmetrical structure and low polarity contribute to good thermal stability, low volatility, and excellent electrical insulation properties.[4][5]

  • Acetyl Tributyl Citrate (ATBC): A biodegradable plasticizer derived from citric acid.[6] The acetylation of the hydroxyl group improves its compatibility with PVC compared to its precursor, Tributyl Citrate (TBC).[7] It is FDA-approved for applications like food packaging and medical products.[6][8]

  • Epoxidized Soybean Oil (ESBO): A bio-based product derived from the epoxidation of soybean oil.[9] It functions as a secondary plasticizer and, critically, as a co-stabilizer that scavenges hydrochloric acid (HCl) released during PVC degradation, thereby improving the compound's heat stability.[10]

  • Trioctyl Trimellitate (TOTM): A high-molecular-weight plasticizer known for its exceptional performance in demanding, high-temperature applications.[11][12] Its low volatility, excellent thermal stability, and resistance to extraction make it ideal for automotive interiors and wire and cable insulation.[13][14]

Part 2: A Framework for Comprehensive Benchmarking

A rigorous evaluation of a new plasticizer requires a multi-faceted approach. The following sections detail the critical performance tests, the rationale behind them, and the established benchmarks set by commercial alternatives.

Foundational Screening: Plasticizer Quality Control

Before compounding with PVC, the neat plasticizer must be characterized. This ensures purity and consistency, preventing downstream processing issues.

Objective: To verify the identity and purity of the incoming liquid plasticizer. Contaminants like water or free acids can severely compromise PVC processing and long-term stability.[2]

Methodology: Standard QC Tests for Liquid Plasticizers

Based on ASTM D1045, the following core tests are mandatory:[2]

  • Acid Value (Titration): Measures free acid content. High values can signal degradation and are detrimental to PVC thermal stability.

  • Color (APHA/Pt-Co Scale): A sensitive indicator of purity. Elevated color suggests contamination or oxidation.

  • Water Content (Karl Fischer Titration): Moisture can cause voids and defects during high-temperature processing.

  • Refractive Index: Serves as a quick and precise identity check against a known standard.

  • Specific Gravity: A fundamental physical property used for quality verification.

Table 1: Typical Quality Control Specifications for Commercial Plasticizers

ParameterDOTPATBCESBOTOTMOHA (Proposed)ASTM Method
Acid Value (mg KOH/g) < 0.05< 0.02[15]< 0.8[16]< 0.1TBDD1045[2]
Color (APHA/Pt-Co) < 25< 40[15]< 150[16]< 100TBDD1209
Water Content (wt. %) < 0.1< 0.25[15]< 0.10[16]< 0.1TBDE203
Refractive Index (27°C) 1.485-1.4881.441 ± 0.003[15]1.470–1.475[16]~1.485TBDD1045
Specific Gravity (27°C) ~0.9821.050 ± 0.005[15]0.998 ± 0.002[16]~0.988TBDD1045
Performance in PVC: Mechanical Properties

The primary role of a plasticizer is to impart flexibility. This is quantified by measuring changes in the mechanical properties of the PVC compound. For this evaluation, all plasticizers are formulated at 50 parts per hundred resin (PHR) with a standard suspension PVC resin and thermal stabilizer package.

Objective: To determine the plasticizer's efficiency and its effect on the structural integrity of the final material.

G cluster_prep Sample Preparation cluster_test Testing cluster_data Data Acquisition P1 Dry blend PVC, plasticizer (50 PHR), and stabilizers P2 Melt compound on a two-roll mill (160-170°C) P1->P2 P3 Compression mold into standard sheets (1.9 ± 0.1 mm) P2->P3 P4 Cut dumbbell-shaped test specimens P3->P4 P5 Condition specimens for 24h at 23°C, 50% RH P4->P5 T1 Measure Shore A Hardness (ASTM D2240) P5->T1 T2 Perform Tensile Test (ASTM D412) P5->T2 D1 Record Hardness (Shore A) T1->D1 D2 Record Tensile Strength (MPa) T2->D2 D3 Record Elongation at Break (%) T2->D3 D4 Record 100% Modulus (MPa) T2->D4

Caption: Workflow for Mechanical Property Testing of Plasticized PVC.

Table 2: Comparative Mechanical Properties of Plasticized PVC (50 PHR)

PropertyDOTPATBCESBO (as sole plasticizer)*TOTMOHA (Expected)ASTM Method
Hardness (Shore A) 80 - 8578 - 83~90 (low efficiency)85 - 90TBDD2240
Tensile Strength (MPa) ~19.0[17]~18.0~15.0~22.0TBDD412
Elongation at Break (%) ~250[17]~300~200~280TBDD412
100% Modulus (MPa) ~10.0~8.5~12.0~11.5TBDD412

*Note: ESBO is typically used as a secondary plasticizer at levels of 3-10 PHR. Using it as a sole primary plasticizer results in poor efficiency.

Performance in PVC: Permanence Properties

A plasticizer's ability to remain within the polymer matrix over the product's lifespan is critical. Loss through volatility (evaporation) or extraction (leaching) leads to embrittlement and potential contamination.[18]

Objective: To measure the weight loss of a plasticized PVC sample at elevated temperatures, simulating thermal aging.

G V1 Cut 50mm diameter discs from conditioned PVC sheet V2 Weigh initial sample (W1) V1->V2 V3 Place sample in a wire cage, surrounded by activated carbon V2->V3 V4 Age in oven at 100°C for 24 hours V3->V4 V5 Cool sample to room temperature in a desiccator V4->V5 V6 Weigh final sample (W2) V5->V6 V7 Calculate % Weight Loss [(W1-W2)/W1] * 100 V6->V7

Caption: Workflow for Volatility Testing using the Activated Carbon Method.

Objective: To quantify the amount of plasticizer that leaches from the PVC when immersed in a liquid. This is critical for applications like food contact materials, medical tubing, and flooring.[19]

G M1 Cut 25mm x 50mm samples from conditioned PVC sheet M2 Weigh initial sample (W1) M1->M2 M3 Immerse sample in solvent (e.g., n-heptane) at 23°C for 24 hours M2->M3 M4 Remove sample, pat dry, and air-dry for 2 hours M3->M4 M7 Optional: Analyze solvent via GC-MS to confirm extracted species M3->M7 M5 Weigh final sample (W2) M4->M5 M6 Calculate % Weight Loss (Extraction) [(W1-W2)/W1] * 100 M5->M6

Caption: Workflow for Migration Resistance Testing via Solvent Extraction.

Table 3: Comparative Permanence Properties of Plasticized PVC (50 PHR)

PropertyDOTPATBCESBOTOTMOHA (Expected)Standard Method
Volatility (% loss, 24h @ 100°C) < 1.0~1.5 - 2.0< 0.5< 0.2[11][13]TBD (Potentially moderate due to lower MW)ISO 176 / ASTM D1203
Extraction (% loss, n-heptane, 24h @ 23°C) ~2.0 - 3.0~4.0 - 6.0~0.5 - 1.0< 0.5[11]TBD (Potentially high due to polarity and lower MW)ASTM D1239
  • Expert Analysis: The high molecular weight and low polarity of TOTM and ESBO give them superior permanence.[10][11] ATBC's smaller size and higher polarity make it more prone to extraction.[7][20] DOTP offers a good balance of properties.[21] We hypothesize that OHA's relatively low molecular weight (258 g/mol ) and polar acid group might lead to higher volatility and extraction compared to DOTP and TOTM.[1]

Thermal Stability of the PVC Compound

Objective: To assess how the plasticizer affects the thermal degradation of the PVC matrix itself. Some plasticizers can either improve or detract from the overall thermal stability.

Methodology: Thermogravimetric Analysis (TGA)

  • Sample Preparation: A small, uniform sample (5-10 mg) is cut from the plasticized PVC sheet.

  • TGA Analysis: The sample is heated in a TGA instrument under a nitrogen atmosphere at a controlled rate (e.g., 10°C/min) from 30°C to 600°C.

  • Data Acquisition: The onset temperature of weight loss (Tonset) is recorded. This temperature corresponds to the initiation of dehydrochlorination, the first step in PVC degradation.[22][23]

Table 4: Comparative Effect on PVC Thermal Stability (TGA)

PropertyUnplasticized PVCPVC + DOTPPVC + ATBCPVC + ESBOPVC + TOTMPVC + OHA (Expected)
Tonset of Degradation (°C) ~250-260°C~260-270°C~255-265°C~270-280°C~270-280°CTBD (Potential for reduction due to free acid)
  • Expert Analysis: ESBO actively enhances thermal stability due to its epoxy groups scavenging HCl. TOTM and DOTP are very thermally stable and do not detract from the PVC's stability.[3][13] The free carboxylic acid in OHA is a point of concern; it could potentially catalyze the dehydrochlorination of PVC, leading to a lower Tonset. This is a critical parameter to verify experimentally.

Part 3: Summary and Path Forward

This guide establishes a robust framework for evaluating a novel plasticizer candidate like Octyl Hydrogen Adipate against established green alternatives. The combination of standardized testing protocols, clear performance metrics, and reliable benchmark data allows for an objective and comprehensive assessment.

Table 5: Overall Performance Benchmark Summary

Performance MetricDOTPATBCESBOTOTMOHA (Hypothetical)
Plasticizing Efficiency GoodVery GoodLowGoodTBD
Mechanical Strength GoodGoodFairExcellentTBD
Volatility Resistance Very GoodFairExcellentExcellentTBD
Migration Resistance GoodFairExcellentExcellentTBD
Compound Thermal Stability NeutralNeutralPositiveNeutralTBD (Risk)
Bio-based Content NoYesYesNoPotentially Yes

Future Outlook for Octyl Hydrogen Adipate:

The primary investigation for OHA must focus on its impact on PVC thermal stability. If the free acid proves detrimental, mitigation strategies such as neutralization or the use of advanced stabilizer packages would be necessary. However, its unique polarity could offer benefits in specific applications, such as improving adhesion to substrates or altering surface energy. The proposed benchmarking program provides the definitive path to understanding the true potential and limitations of this and other novel plasticizer molecules.

References

  • Vertex AI Search. (2025, June 4). Trioctyl Trimellitate (TOTM)
  • Leba Sanayi Ürünleri A.Ş.
  • Polymerupdate. (2022, July 6). Contribution of Epoxidized Soybean Oil in Pvc Processing and Product Performance.
  • ExxonMobil Chemical. TOTM.
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  • Lirias. Evaluation of Green Biobased Plasticizers in Poly(vinyl chloride): Sustainability, Thermal Behavior, Mechanical Properties, and - Lirias.
  • Vertex AI Search. (2025, June 8). Dioctyl terephthalate (DOTP)
  • Tecnosintesi S.p.A. ESBO, Epoxidized Soybean Oil, CAS 8013-07-8, ESO.
  • MacSphere. Enhancing the Thermal Stability of Plasticized Polyvinyl Chloride Films Using Sustainable and High Dispersity Surface-Functionalized Layered Double Hydroxides.
  • Joss Elastomers & Chemicals. Epoxidized Soybean Oil (ESBO).
  • KLJ Group. EPOXIDIZED SOYABEAN OIL (ESBO).
  • Diva Portal. Environmentally Friendly Plasticizers for PVC –.
  • PMC. (2022, March 23). Effective, Environmentally Friendly PVC Plasticizers Based on Succinic Acid.
  • MDPI. (2024, March 5). Green Plasticizer for Poly(vinyl chloride)
  • SpringerLink.
  • ResearchGate. Internally Plasticized PVC by Four Different Green Plasticizer Compounds | Request PDF.
  • ASTM International. (2019, September 27). D2383 Standard Test Method for Testing Plasticizer Compatibility in Poly(Vinyl Chloride) (PVC) Compounds Under Humid Conditions.
  • Polymer Additives. (2025, September 21).
  • Infinita Lab. ASTM D 3291 Test for PVC.
  • MDPI. (2022, October 27). Synergistic Effect of Two Plasticizers on Thermal Stability, Transparency, and Migration Resistance of Zinc Arginine Stabilized PVC.
  • ACS Publications. (2019, June 13). Recent Developments of Biobased Plasticizers and Their Effect on Mechanical and Thermal Properties of Poly(vinyl chloride): A Review.
  • Chemtrade. Dioctyl Terephthalate (DOTP)
  • Advances in Engineering. (2019, May 4). Green Plasticizers for PVC.
  • SciELO. Influence of alternative polymeric plasticizer to DOP in thermal and dynamic-mechanical properties of PVC.
  • KLJ Group. KANATOL - 3400AC - ACETYL TRIBUTYL CITRATE (ATBC) Primary Plasticizer for PVC and PVC copolymers.
  • ASTM International. (2019, August 1). Testing Plasticizer Compatibility in Poly(Vinyl Chloride) (PVC) Compounds Under Humid Conditions1.
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  • Patsnap Eureka. (2025, July 3). How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284).
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  • R Discovery. (2017, May 11). Performance testing of a green plasticizer based on lactic acid for PVC.
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  • Yuanlong. (2024, December 23). DOP vs DOTP: 5 Critical Comparisons You Need to Know.
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Validation

in vitro cytotoxicity comparison of octyl hydrogen adipate and its derivatives

In Vitro Cytotoxicity Comparison of Octyl Hydrogen Adipate and Its Derivatives: A Mechanistic Guide for Drug Development As the medical device and pharmaceutical industries pivot away from legacy phthalates like di-2-eth...

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Author: BenchChem Technical Support Team. Date: April 2026

In Vitro Cytotoxicity Comparison of Octyl Hydrogen Adipate and Its Derivatives: A Mechanistic Guide for Drug Development

As the medical device and pharmaceutical industries pivot away from legacy phthalates like di-2-ethylhexyl phthalate (DEHP) due to their endocrine-disrupting properties, adipate esters have emerged as primary alternatives. Among these, di-2-ethylhexyl adipate (DEHA) and dioctyl adipate (DOA) are heavily utilized as plasticizers in PVC-based IV tubing, blood bags, and drug delivery systems.

However, evaluating the safety of these compounds requires looking beyond the parent molecule. In clinical scenarios, parent diesters leach into biological fluids and are rapidly hydrolyzed by esterases into monoesters—specifically, octyl hydrogen adipate (OHA) and its branched isomer mono-2-ethylhexyl adipate (MEHA) .

This guide provides an objective, data-driven comparison of the in vitro cytotoxicity of these adipate derivatives, detailing the mechanistic causality behind their toxicity and outlining a self-validating protocol for accurate laboratory assessment.

Mechanistic Causality: Why Monoesters Drive Cytotoxicity

A common pitfall in biocompatibility testing is the exclusive evaluation of the parent diester (e.g., DEHA). In vitro assays often report DEHA as non-cytotoxic. However, this is largely an artifact of the molecule's extreme lipophilicity; it struggles to penetrate the aqueous hydration shell of cultured cells and lacks reactive functional groups [1].

The true cytotoxic agents are the primary metabolites. When DEHA or DOA is subjected to enzymatic hydrolysis, it yields octyl hydrogen adipate or MEHA. These monoesters possess a free carboxylic acid group paired with a highly hydrophobic aliphatic tail. This amphiphilic structure acts as a surfactant. Instead of remaining inert, the monoester intercalates into the cellular phospholipid bilayer, disrupting membrane integrity, inducing oxidative stress, and ultimately triggering apoptosis [2].

G DEHA Parent Diester (e.g., DEHA/DOA) Highly Lipophilic, Inert In Vitro Enzyme Esterase Cleavage (In Vivo / Serum / Liver) DEHA->Enzyme Hydrolysis MEHA Monoester (e.g., OHA / MEHA) Amphiphilic, Cytotoxic Enzyme->MEHA Active Metabolite Tox Membrane Disruption & Cellular Apoptosis MEHA->Tox Surfactant Effect

Fig 1. Metabolic activation pathway of adipate diesters into cytotoxic monoesters.

Quantitative Cytotoxicity Comparison

To objectively benchmark octyl hydrogen adipate derivatives, we must compare them against both their parent compounds and legacy phthalate standards. The data below summarizes the findings of, who evaluated these compounds on L929 murine fibroblasts over a 7-day exposure period to mimic chronic clinical leaching [1].

Table 1: Comparative In Vitro Cytotoxicity (L929 Fibroblasts, 7-Day Exposure)

CompoundClassificationViability at 0.01 mg/mLViability at 0.05 mg/mLViability at 0.1 mg/mL
DEHA Adipate Diester (Parent)> 95% (Non-toxic)> 95% (Non-toxic)> 95% (Non-toxic)
MEHA / OHA Adipate Monoester (Metabolite)> 95% (Non-toxic)70 - 80% (Weakly Toxic) 70 - 80% (Weakly Toxic)
DEHP Phthalate Diester (Legacy)> 95% (Non-toxic)< 50% (Highly Toxic)0% (Total Cell Death)
MEHP Phthalate Monoester (Metabolite)> 95% (Non-toxic)~ 50% (Highly Toxic) ~ 30% (Highly Toxic)

Key Insights:

  • The Adipate Advantage: Even in its active monoester form (OHA/MEHA), the adipate class is significantly less cytotoxic than the legacy phthalate equivalent (MEHP).

  • The Metabolite Shift: While DEHA shows zero cytotoxicity at 0.1 mg/mL, its monoester derivative reduces cell viability by up to 30%. Relying solely on DEHA data will result in a false-negative safety profile for drug delivery systems.

Self-Validating Experimental Protocol (ISO 10993-5)

To generate reliable, regulatory-compliant data for octyl hydrogen adipate and its derivatives, laboratories must employ a self-validating assay architecture based on the. The following protocol utilizes L929 fibroblasts and the MTT viability assay.

Step-by-Step Methodology & Causality

Step 1: Cell Seeding and Expansion

  • Action: Seed L929 murine fibroblasts in 96-well plates at a density of 1×104 cells/well in DMEM supplemented with 10% Fetal Bovine Serum (FBS). Incubate for 24 hours at 37°C, 5% CO₂.

  • Causality: L929 cells are the regulatory gold standard for medical device biocompatibility due to their rapid doubling time and high sensitivity to membrane-disrupting leachables.

Step 2: Test Item & Control Preparation

  • Action: Dissolve octyl hydrogen adipate, DEHA, and reference standards in Dimethyl Sulfoxide (DMSO). Dilute into culture media to achieve final test concentrations (e.g., 0.01, 0.05, 0.1 mg/mL). Critical: The final DMSO concentration in the well must not exceed 1% v/v.

  • Causality: Adipate esters are practically insoluble in aqueous media. DMSO acts as a necessary vehicle. Capping DMSO at 1% prevents solvent-induced osmotic stress, which would otherwise confound the cytotoxicity readout.

Step 3: Assay Self-Validation Setup

  • Action: Alongside the test items, run three strict controls:

    • Negative Control: Culture media only (Establishes 100% baseline viability).

    • Vehicle Control: Media + 1% DMSO (Isolates the solvent's specific effect).

    • Positive Control: Media + 0.1% Triton X-100 (Validates the dynamic range of the assay).

  • Causality: This triad creates a closed, self-validating logic loop. If the vehicle control shows >10% cell death, the solvent concentration is too high. If the positive control fails to kill >90% of cells, the assay lacks the sensitivity to detect surfactant-like toxicity.

Step 4: Extended Exposure

  • Action: Aspirate seeding media and apply the test/control media. Incubate for 7 days, refreshing the media every 48 hours.

  • Causality: Standard 24-hour acute assays often miss the toxicity of plasticizers. A 7-day exposure accurately mimics the chronic, low-dose leaching profile of a medical device implanted or used continuously in a patient [1].

Step 5: MTT Viability Quantification

  • Action: Add MTT reagent (tetrazolium salt) to each well. Incubate for 3 hours. Solubilize the resulting formazan crystals in isopropanol and read absorbance at 570 nm.

  • Causality: MTT relies on mitochondrial succinate dehydrogenase activity. Because adipate monoesters induce toxicity via membrane and mitochondrial disruption, MTT provides a highly accurate, direct metabolic readout of the specific damage caused by these compounds.

G C1 Negative Control (Media Only) Expose 7-Day Exposure (L929 Fibroblasts) C1->Expose C2 Vehicle Control (Max 1% DMSO) C2->Expose C3 Positive Control (Triton X-100) C3->Expose Test Test Articles (OHA, DEHA, DEHP) Test->Expose Assay Viability Assay (MTT / XTT) Expose->Assay Valid Self-Validation & IC50 Calculation Assay->Valid

Fig 2. Self-validating ISO 10993-5 in vitro cytotoxicity workflow for plasticizer evaluation.

Conclusion for Drug Development Professionals

When formulating flexible polymer systems or evaluating medical device biocompatibility, replacing DEHP with DEHA is a proven strategy to reduce overall toxicity [2]. However, researchers must account for the in vivo conversion of DEHA into octyl hydrogen adipate (and its isomers). While this monoester exhibits weak cytotoxicity at higher concentrations (0.05 mg/mL), it remains vastly superior to phthalate metabolites. To ensure clinical safety, toxicological risk assessments must integrate 7-day extended exposure assays specifically targeting these primary metabolites, supported by rigorous vehicle controls.

References

  • Eljezi, T., Pinta, P., Richard, D., Pinguet, J., Chezal, J. M., Chagnon, M. C., Sautou, V., Grimandi, G., & Moreau, E. (2017). "In vitro cytotoxic effects of DEHP-alternative plasticizers and their primary metabolites on a L929 cell line." Chemosphere, 173, 452–459.[Link][1]

  • Šimunović, A., & Bošnir, J. (2022). "Medical devices as a source of phthalate exposure: a review of current knowledge and alternative solutions." Arhiv za higijenu rada i toksikologiju, 73(3), 179–190.[Link][2]

  • International Organization for Standardization. (2009). "Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity" (ISO 10993-5:2009). [Link]

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Safety & Regulatory Compliance

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